1-Methylpyrrole-2-carboxamide

• CAS: 64230-41-7

Core Science & Biosynthesis

Unlocking the Therapeutic Potential of N-Substituted Pyrrole-2-Carboxamides: A Technical Guide for Drug Discovery

Introduction: The Pyrrole-2-Carboxamide Scaffold as a Privileged Pharmacophore

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of biologically active compounds. These "privileged scaffolds" serve as versatile templates for the design of novel therapeutics. The pyrrole-2-carboxamide core is a prominent member of this group, demonstrating a remarkable capacity to interact with a wide array of biological targets.[1][2] This guide delves into the therapeutic potential of N-substituted pyrrole-2-carboxamides, with a particular focus on 1-methylpyrrole-2-carboxamide as a foundational structure. While this specific compound is not extensively profiled in the literature, its derivatives have emerged as potent modulators of key enzymes implicated in inflammation, cancer, central nervous system (CNS) disorders, and infectious diseases. This document will provide researchers, scientists, and drug development professionals with an in-depth exploration of the most promising therapeutic targets for this chemical class, supported by mechanistic insights and detailed experimental protocols to facilitate further investigation. The unique chemical architecture of pyrrole-2-carboxamides allows for diverse interactions with biological targets, paving the way for the development of drugs with specific therapeutic effects against cancer, bacterial and viral infections, and other challenging diseases.[3]

Potential Therapeutic Target Classes

The therapeutic utility of the N-substituted pyrrole-2-carboxamide scaffold is best understood by examining its successful application in targeting specific enzyme families and signaling pathways. The following sections will explore the most promising of these, highlighting the mechanism of action, key structure-activity relationships (SAR), and relevant experimental data.

Anti-inflammatory Agents: Targeting the JAK/STAT Pathway

The Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway is a critical signaling cascade that translates extracellular cytokine signals into transcriptional regulation of genes involved in immunity and inflammation. Dysregulation of this pathway is a hallmark of numerous autoimmune and inflammatory disorders. Consequently, inhibitors of JAKs have emerged as a significant class of anti-inflammatory drugs.

Mechanism of Action: JAK1 Inhibition

Janus kinase 1 (JAK1) is a non-receptor tyrosine kinase that plays a pivotal role in signaling for a broad range of cytokines.[4] Upon cytokine binding to its receptor, JAK1 is activated and phosphorylates STAT proteins, which then translocate to the nucleus to modulate gene expression. Selective inhibition of JAK1 is a desirable therapeutic strategy as it can dampen the inflammatory response while potentially mitigating the side effects associated with broader JAK inhibition.

N-methyl-pyrrolo[2,3-b]pyridine-5-carboxamide derivatives have been identified as potent and selective JAK1 inhibitors.[4] The design of these compounds leverages the binding modes of known JAK inhibitors to achieve high affinity and selectivity for the JAK1 isoform.[4]

Hypothetical Signaling Pathway of JAK1 Inhibition

Caption: Inhibition of JAK1 by a pyrrole-2-carboxamide derivative.

Experimental Protocol: JAK1 Kinase Assay

This protocol describes a typical in vitro assay to determine the inhibitory activity of a compound against JAK1 kinase.

Objective: To quantify the IC50 value of a test compound for JAK1.

Materials:

• Recombinant human JAK1 enzyme

• Biotinylated peptide substrate (e.g., Biotin-poly-Glu-Tyr)

• ATP

• Assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• Test compound (1-methylpyrrole-2-carboxamide derivative)

• DMSO (for compound dilution)

• Streptavidin-coated plates

• Anti-phosphotyrosine antibody conjugated to a reporter (e.g., HRP or a fluorescent probe)

• Wash buffer (e.g., PBS with Tween-20)

• Substrate/detection reagent

• Plate reader

Procedure:

• Compound Preparation: Serially dilute the test compound in DMSO to create a range of concentrations. Further dilute in assay buffer.

• Reaction Setup: In a microplate, add the assay buffer, the peptide substrate, and the test compound at various concentrations.

• Enzyme Addition: Add the recombinant JAK1 enzyme to each well to initiate the reaction. Include controls with no enzyme (background) and no inhibitor (maximum activity).

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).

• Reaction Termination: Stop the reaction by adding EDTA.

• Detection: Transfer the reaction mixture to a streptavidin-coated plate and incubate to allow the biotinylated substrate to bind.

• Washing: Wash the plate to remove unbound components.

• Antibody Incubation: Add the anti-phosphotyrosine antibody and incubate.

• Washing: Wash the plate to remove unbound antibody.

• Signal Development: Add the detection reagent and incubate until a signal develops.

• Data Acquisition: Read the plate using a suitable plate reader (e.g., absorbance at 450 nm for HRP).

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the controls. Determine the IC50 value by fitting the data to a dose-response curve.

Anticancer Agents: Dual Inhibition of mPGES-1 and sEH

The tumor microenvironment is characterized by chronic inflammation, which plays a crucial role in tumor progression and immune evasion. Two key enzymes in the arachidonic acid cascade, microsomal prostaglandin E2 synthase-1 (mPGES-1) and soluble epoxide hydrolase (sEH), are implicated in this process.

Mechanism of Action: Dual mPGES-1/sEH Inhibition

• mPGES-1: This enzyme is the terminal synthase in the production of prostaglandin E2 (PGE2), a pro-inflammatory lipid mediator that promotes cell proliferation, angiogenesis, and immunosuppression in the tumor microenvironment.[5]

• sEH: This enzyme degrades epoxyeicosatrienoic acids (EETs), which are anti-inflammatory lipid mediators with anti-proliferative and anti-metastatic properties.

Inhibiting both mPGES-1 and sEH simultaneously offers a synergistic approach to cancer therapy by reducing the production of pro-tumorigenic PGE2 while increasing the levels of anti-tumorigenic EETs.[2] Derivatives of 5-methyl-2-carboxamidepyrrole have been identified as dual inhibitors of mPGES-1 and sEH, demonstrating antiproliferative effects in human colorectal cancer cell lines.[5]

Arachidonic Acid Cascade and Dual Inhibition

Caption: Dual inhibition of mPGES-1 and sEH in the arachidonic acid cascade.

Experimental Protocol: In Vitro Cell Proliferation Assay (MTT Assay)

Objective: To assess the cytotoxic/cytostatic effects of a test compound on cancer cell lines.

Materials:

• Human cancer cell line (e.g., HCT-116)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Test compound (1-methylpyrrole-2-carboxamide derivative)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compound. Include vehicle-treated (control) and untreated wells.

• Incubation: Incubate the cells for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add the solubilization buffer to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the control. Determine the IC50 value (the concentration that inhibits cell growth by 50%).

Inhibitors of Phosphodiesterase 4B (PDE4B) for CNS Disorders

Phosphodiesterases (PDEs) are enzymes that degrade cyclic nucleotides (cAMP and cGMP), which are crucial second messengers in various signaling pathways. PDE4, which is specific for cAMP, is a well-established target for inflammatory diseases. The PDE4B isoform is of particular interest for CNS disorders due to its expression in brain regions associated with cognition and mood.

Mechanism of Action: PDE4B Inhibition

Inhibition of PDE4B leads to an increase in intracellular cAMP levels.[6] In the CNS, elevated cAMP can enhance synaptic plasticity and neuronal function, suggesting that PDE4B inhibitors could be beneficial for treating cognitive deficits and other neurological conditions. 1H-pyrrolo[2,3-b]pyridine-2-carboxamides have been identified as a novel class of PDE4B inhibitors.[6]

Quantitative Data: PDE4B Inhibition by Pyrrole-2-Carboxamide Derivatives

Compound	R Group	PDE4B IC50 (µM)
11a	Cyclopropyl	0.85
11b	Cyclobutyl	0.42
11c	Cyclopentyl	0.25
11d	Cyclohexyl	0.11
11h	4-fluorophenyl	0.18

Data adapted from a study on 1H-pyrrolo[2,3-b]pyridine-2-carboxamides.[6]

Workflow for PDE4B Inhibitor Screening

Caption: A typical workflow for the screening and development of PDE4B inhibitors.

Experimental Protocol: PDE4B Enzyme Inhibition Assay (Fluorescence Polarization)

Objective: To measure the inhibition of PDE4B activity using a fluorescence polarization (FP) based assay.

Materials:

• Recombinant human PDE4B enzyme

• FAM-cAMP substrate (fluorescently labeled cAMP)

• Anti-cAMP antibody

• Assay buffer

• Test compound

• 384-well black plates

• FP-capable plate reader

Procedure:

• Compound Plating: Dispense serial dilutions of the test compound into the assay plate.

• Enzyme Addition: Add PDE4B enzyme to all wells except the negative controls.

• Substrate Addition & Incubation: Add the FAM-cAMP substrate to initiate the reaction. Incubate at room temperature.

• Detection Reagent Addition: Add the anti-cAMP antibody. In the absence of PDE4B activity, the antibody will bind to FAM-cAMP, resulting in a high FP signal. When PDE4B is active, it hydrolyzes FAM-cAMP, preventing antibody binding and leading to a low FP signal.

• Incubation: Incubate to allow antibody-antigen binding to reach equilibrium.

• Data Acquisition: Read the plate on an FP plate reader.

• Data Analysis: Calculate the percent inhibition and determine the IC50 value.

Antibacterial Agents: Targeting Mycobacterial Cell Wall Synthesis

Tuberculosis (TB), caused by Mycobacterium tuberculosis, remains a major global health threat, exacerbated by the rise of drug-resistant strains. This has created an urgent need for new anti-TB drugs with novel mechanisms of action.

Mechanism of Action: MmpL3 Inhibition

Mycobacterial Membrane Protein Large 3 (MmpL3) is an essential transporter protein in M. tuberculosis responsible for the export of mycolic acids, which are critical components of the mycobacterial cell wall.[7] Inhibition of MmpL3 disrupts cell wall synthesis, leading to bacterial death. Pyrrole-2-carboxamide derivatives have been designed as potent inhibitors of MmpL3.[7] These compounds have shown excellent activity against drug-resistant TB strains with low cytotoxicity.[7]

Proposed Mechanism of MmpL3 Inhibition

Caption: Inhibition of mycolic acid transport by a pyrrole-2-carboxamide derivative.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

Objective: To determine the lowest concentration of a compound that inhibits the visible growth of M. tuberculosis.

Materials:

• M. tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with OADC

• 96-well microplates

• Test compound

• Positive control drug (e.g., Isoniazid)

• Resazurin dye

• Biosafety Level 3 (BSL-3) facility

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compound in the 7H9 broth in a 96-well plate.

• Inoculum Preparation: Prepare a standardized inoculum of M. tuberculosis H37Rv.

• Inoculation: Add the bacterial inoculum to each well containing the test compound. Include a drug-free control well (growth control) and a well with no bacteria (sterility control).

• Incubation: Incubate the plates in a BSL-3 facility at 37°C for 7-14 days.

• Growth Assessment: After incubation, add resazurin dye to each well and incubate for another 24 hours. A color change from blue to pink indicates bacterial growth.

• MIC Determination: The MIC is the lowest concentration of the compound at which no color change is observed (i.e., growth is inhibited).

Conclusion and Future Directions

The N-substituted pyrrole-2-carboxamide scaffold is a highly versatile and promising starting point for the development of novel therapeutics. As demonstrated in this guide, derivatives of this core structure have shown potent and selective activity against a range of therapeutically relevant targets in inflammation, oncology, CNS disorders, and infectious diseases. The future of drug discovery with this scaffold lies in the continued exploration of its chemical space through medicinal chemistry efforts aimed at optimizing potency, selectivity, and pharmacokinetic properties. Furthermore, the identification of new biological targets for this privileged scaffold will undoubtedly open up new avenues for the treatment of human disease.

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• Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors - PMC - PubMed Central. Available at: [Link]

• Discovery of Pyrrolopyrazine Carboxamide Derivatives as Potent and Selective FGFR2/3 Inhibitors that Overcome Mutant Resistance - PubMed. Available at: [Link]

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The Pivotal Role of the 1-Methylpyrrole-2-carboxamide Scaffold in Modern Medicinal Chemistry: A Technical Guide

Introduction: The Unassuming Power of a Versatile Scaffold

In the vast and ever-evolving landscape of medicinal chemistry, the discovery and optimization of novel molecular scaffolds that can serve as the foundation for new therapeutic agents is a paramount objective. Among these, the pyrrole ring system, a five-membered aromatic heterocycle, has consistently demonstrated its value as a privileged structure in drug design.[1] Its unique electronic properties and ability to engage in various non-covalent interactions have made it a cornerstone in the development of numerous biologically active compounds.[1] This guide delves into the technical intricacies of a particularly significant derivative, the 1-methylpyrrole-2-carboxamide core. While seemingly simple, this scaffold has proven to be a remarkably versatile platform for the design of potent and selective modulators of diverse biological targets, spanning from infectious diseases to oncology.

The strategic placement of the methyl group on the pyrrole nitrogen and the carboxamide at the 2-position provides a unique combination of structural rigidity and opportunities for synthetic diversification. The N-methylation not only influences the electronic nature of the pyrrole ring but also blocks a potential hydrogen bond donor, which can be crucial for modulating target binding and pharmacokinetic properties. The carboxamide moiety, with its hydrogen bond donor and acceptor capabilities, serves as a key anchor for engaging with biological macromolecules.

This in-depth guide will navigate the synthesis, biological activities, and medicinal chemistry applications of the 1-methylpyrrole-2-carboxamide scaffold and its derivatives. We will explore the causal relationships behind synthetic strategies and the design principles that have led to the discovery of promising drug candidates. Furthermore, we will dissect the mechanisms of action of these compounds, providing a clear understanding of how they exert their therapeutic effects at a molecular level.

Synthetic Strategies: From Core Synthesis to Derivatization

The rational design of any drug discovery program relies on robust and flexible synthetic methodologies. The synthesis of 1-methylpyrrole-2-carboxamide and its analogs can be approached through a series of logical and well-established chemical transformations.

Core Synthesis of 1-Methylpyrrole-2-carboxamide

A plausible and efficient synthetic route to the core 1-methylpyrrole-2-carboxamide scaffold can be conceptualized in a multi-step process, starting from readily available precursors. The following workflow illustrates a logical synthetic pathway, explaining the rationale behind each step.

Caption: A logical workflow for the synthesis of the 1-methylpyrrole-2-carboxamide core.

Experimental Protocol: Synthesis of 1-Methylpyrrole-2-carboxamide

• N-Methylation of Pyrrole:

  • Rationale: The initial step involves the introduction of the methyl group onto the pyrrole nitrogen. A variety of methylating agents can be employed, with the choice often depending on scale, cost, and safety considerations. A common and effective method involves the use of a base to deprotonate the pyrrole, followed by reaction with a methyl halide.

  • Procedure:

    • To a solution of pyrrole in a suitable aprotic solvent (e.g., tetrahydrofuran, THF), add a strong base such as sodium hydride (NaH) at 0 °C. The evolution of hydrogen gas indicates the formation of the pyrrolide anion.

    • Once the gas evolution ceases, add methyl iodide (CH₃I) dropwise to the reaction mixture.

    • Allow the reaction to warm to room temperature and stir until completion, which can be monitored by thin-layer chromatography (TLC).

    • Quench the reaction carefully with water and extract the product with an organic solvent.

    • Purify the resulting N-methylpyrrole by distillation.

• Carboxylation of N-Methylpyrrole:

  • Rationale: The next step is the introduction of the carboxylic acid group at the C2 position. The Vilsmeier-Haack reaction is a classic and reliable method for the formylation of electron-rich heterocycles like N-methylpyrrole.[2] The resulting aldehyde can then be oxidized to the carboxylic acid.

  • Procedure (Vilsmeier-Haack Formylation):

    • In a flask equipped with a stirrer and a dropping funnel, place dimethylformamide (DMF).[2]

    • Cool the flask in an ice bath and slowly add phosphorus oxychloride (POCl₃).[2]

    • To this Vilsmeier reagent, add a solution of N-methylpyrrole in an appropriate solvent like ethylene dichloride.[2]

    • After the addition, the mixture is typically heated to drive the reaction to completion.[2]

    • The reaction is then quenched with a basic solution (e.g., sodium acetate) and the resulting 1-methyl-1H-pyrrole-2-carbaldehyde is extracted and purified.[2]

  • Procedure (Oxidation to Carboxylic Acid):

    • Dissolve the purified 1-methyl-1H-pyrrole-2-carbaldehyde in a suitable solvent.

    • Treat the solution with a mild oxidizing agent, such as potassium permanganate (KMnO₄) or silver oxide (Ag₂O), under controlled temperature conditions to avoid over-oxidation.

    • Upon completion, acidify the reaction mixture to precipitate the 1-methylpyrrole-2-carboxylic acid.

    • Collect the solid by filtration and purify by recrystallization.

• Amidation of 1-Methylpyrrole-2-carboxylic Acid:

  • Rationale: The final step is the formation of the carboxamide. This is typically achieved by activating the carboxylic acid, followed by reaction with an ammonia source.

  • Procedure:

    • Suspend 1-methylpyrrole-2-carboxylic acid in an inert solvent like dichloromethane (DCM).

    • Add a coupling agent, such as (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU) or dicyclohexylcarbodiimide (DCC), along with a base like diisopropylethylamine (DIPEA).

    • To this activated intermediate, add a source of ammonia, such as ammonium chloride, or bubble ammonia gas through the solution.

    • Monitor the reaction by TLC. Upon completion, wash the reaction mixture with aqueous solutions to remove byproducts and purify the final 1-methylpyrrole-2-carboxamide by column chromatography or recrystallization.

Derivatization Strategies: Exploring Chemical Space

The true power of the 1-methylpyrrole-2-carboxamide scaffold lies in its amenability to diversification. The pyrrole ring and the carboxamide nitrogen provide multiple points for the introduction of various substituents to modulate the compound's biological activity, selectivity, and pharmacokinetic profile.

Caption: Key points for derivatization of the 1-methylpyrrole-2-carboxamide scaffold.

Applications in Medicinal Chemistry: Targeting Disease with Precision

The 1-methylpyrrole-2-carboxamide scaffold and its derivatives have demonstrated significant potential in several therapeutic areas. The following sections will highlight their application in combating infectious diseases and cancer, focusing on the underlying mechanisms of action.

Antitubercular Agents: Inhibiting the Mycobacterial Cell Wall Synthesis

Tuberculosis (TB), caused by Mycobacterium tuberculosis, remains a major global health threat, exacerbated by the rise of multidrug-resistant strains.[3] This has spurred the search for novel antitubercular agents with new mechanisms of action. Pyrrole-2-carboxamide derivatives have emerged as a promising class of compounds targeting a critical enzyme in the mycobacterial cell wall synthesis pathway: the Mycobacterial Membrane Protein Large 3 (MmpL3).[4]

Mechanism of Action: MmpL3 Inhibition

MmpL3 is an essential transporter protein responsible for flipping trehalose monomycolate (TMM), a key precursor of mycolic acids, across the inner membrane of M. tuberculosis.[4][5] Mycolic acids are long-chain fatty acids that are crucial components of the protective outer membrane of the bacterium. Inhibition of MmpL3 disrupts the transport of TMM, leading to its accumulation in the cytoplasm and ultimately halting the synthesis of the mycolic acid layer, resulting in bacterial death.[4][6] The function of MmpL3 is dependent on the proton motive force.[5][6]

Caption: Mechanism of action of pyrrole-2-carboxamide derivatives as MmpL3 inhibitors.

Structure-Activity Relationship (SAR) Insights

Structure-activity relationship studies on pyrrole-2-carboxamide derivatives as anti-TB agents have revealed key structural features that govern their potency.[4]

• Substituents on the Pyrrole Ring: Attaching phenyl or pyridyl groups with electron-withdrawing substituents to the pyrrole ring has been shown to significantly improve anti-TB activity.[4]

• Substituents on the Carboxamide: Bulky substituents on the carboxamide nitrogen are also crucial for enhancing potency.[4]

These findings suggest that the pyrrole core acts as a central scaffold, while the substituents at different positions are responsible for fine-tuning the interactions with the MmpL3 transporter.

Experimental Protocol: MmpL3 Inhibition Assay

A self-validating experimental workflow to assess the MmpL3 inhibitory activity of novel pyrrole-2-carboxamide derivatives can be designed using a competitive binding assay.

• Principle: This assay relies on the displacement of a fluorescently labeled probe that is known to bind to MmpL3. A decrease in the fluorescent signal upon addition of the test compound indicates competitive binding and inhibition of MmpL3.[7]

• Materials:

  • Purified MmpL3 protein.

  • Fluorescent probe (e.g., an analog of an MmpL3 inhibitor covalently linked to a fluorophore like TAMRA).[7]

  • Test compounds (pyrrole-2-carboxamide derivatives).

  • Positive control (a known MmpL3 inhibitor).[7]

  • Negative control (a compound known not to bind to MmpL3).[7]

• Procedure:

  • Incubate the purified MmpL3 protein with the fluorescent probe to allow for binding.

  • Measure the baseline fluorescence.

  • Add increasing concentrations of the test compound to the mixture.

  • Measure the fluorescence at each concentration.

  • A dose-dependent decrease in fluorescence indicates that the test compound is displacing the probe and binding to MmpL3.[7]

• Data Analysis:

  • Plot the percentage of fluorescence inhibition against the concentration of the test compound.

  • Calculate the IC₅₀ value, which represents the concentration of the compound required to inhibit 50% of the probe binding.

• Validation:

  • The positive control should show a significant decrease in fluorescence, while the negative control should have no effect. This confirms the validity of the assay.

Quantitative Data: Antitubercular Activity

Compound ID	Substituents	MIC (μg/mL) against M. tuberculosis H37Rv	Reference
Compound 32	4-(2,4-dichlorophenyl) on pyrrole, cyclohexyl on carboxamide	< 0.016	[4]
GS4	Benzylidine pyrrole-2-carbohydrazide derivative	Most potent in series	[3]

Anticancer Agents: Targeting Aberrant Signaling Pathways

The versatility of the pyrrole-2-carboxamide scaffold extends to oncology, where its derivatives have been investigated as inhibitors of key signaling pathways that are often dysregulated in cancer. One such pathway is the Fibroblast Growth Factor Receptor (FGFR) signaling cascade.

Mechanism of Action: FGFR Inhibition

The FGFR signaling pathway plays a crucial role in normal cellular processes such as proliferation, differentiation, and migration.[8] However, aberrant activation of this pathway, through mutations, gene amplifications, or translocations, can drive tumorigenesis and promote cancer progression.[9][10] FGFR inhibitors based on the pyrrole scaffold can block the downstream signaling cascades, thereby inhibiting cancer cell growth and survival.

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A Technical Guide to the Historical Research and Development of 1-Methylpyrrole-2-carboxamide

This guide provides a comprehensive overview of the historical research and development of 1-Methylpyrrole-2-carboxamide, a key heterocyclic scaffold in medicinal chemistry. We will explore its synthetic evolution, from fundamental chemical principles to its role as a cornerstone in the development of advanced therapeutic agents. This document is intended for researchers, scientists, and professionals in the field of drug development.

Introduction: The Emergence of a Privileged Scaffold

The pyrrole ring, a fundamental five-membered aromatic heterocycle, is a ubiquitous structural motif in a vast array of biologically active natural products and synthetic compounds.[1] Its unique electronic properties and ability to participate in hydrogen bonding have made it a "privileged scaffold" in medicinal chemistry. The introduction of a carboxamide group at the 2-position and a methyl group on the nitrogen atom gives rise to 1-Methylpyrrole-2-carboxamide, a molecule that has garnered significant attention for its therapeutic potential. While the precise historical moment of its first synthesis is not prominently documented, its development is intrinsically linked to the broader exploration of pyrrole chemistry and the quest for novel bioactive molecules.

Initially, research in this area was likely driven by fundamental interest in the reactivity and properties of substituted pyrroles. However, the 20th and 21st centuries have witnessed a surge in the investigation of 1-Methylpyrrole-2-carboxamide derivatives, leading to the discovery of potent inhibitors of various enzymes and receptors implicated in a range of diseases. This guide will trace the trajectory of this important molecule, from its synthetic origins to its current status as a key building block in modern drug discovery.

Synthetic Strategies and Methodologies

The synthesis of 1-Methylpyrrole-2-carboxamide and its derivatives can be approached through several strategic pathways. The core challenge lies in the controlled functionalization of the pyrrole ring and the subsequent formation of the amide bond.

N-Methylation of the Pyrrole Ring

The introduction of a methyl group onto the pyrrole nitrogen is a critical step. Historically, methods for N-alkylation of pyrroles have relied on the use of a strong base to deprotonate the pyrrole nitrogen, followed by reaction with an alkylating agent like methyl iodide or dimethyl sulfate.[2]

General Reaction Scheme for N-Methylation:

Caption: N-Methylation of Pyrrole via Deprotonation.

More contemporary methods offer milder conditions and improved yields. For instance, the use of phase-transfer catalysts has been explored to facilitate the methylation process.[2] A patented method describes the synthesis of N-methylpyrrole by reacting succinaldehyde with methylamine under alkaline conditions, providing a high-yield and environmentally friendly alternative.[3]

Formation of the 2-Carboxamide Moiety

The introduction of the carboxamide group at the 2-position of the pyrrole ring is a pivotal transformation. Several classical and modern methods are employed to achieve this.

A common route involves the initial synthesis of pyrrole-2-carboxylic acid, followed by amide bond formation. Pyrrole-2-carboxylic acid can be prepared from various precursors. The subsequent amidation can be achieved using standard peptide coupling reagents or by converting the carboxylic acid to a more reactive species, such as an acid chloride.

Experimental Protocol: Synthesis of Pyrrole-2-carboxamide from Pyrrole-2-carboxylic Acid

• Activation of Carboxylic Acid: To a solution of pyrrole-2-carboxylic acid in an anhydrous aprotic solvent (e.g., dichloromethane or DMF), add a coupling agent (e.g., HATU, HOBt/EDC) and a non-nucleophilic base (e.g., DIPEA). Stir the mixture at room temperature for 30 minutes.

• Amine Addition: Add the desired amine (in this case, methylamine) to the reaction mixture.

• Reaction: Allow the reaction to proceed at room temperature until completion, monitoring by TLC or LC-MS.

• Work-up and Purification: Quench the reaction with water and extract the product with an organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

An alternative strategy involves the use of activated pyrrole species. For example, 2-(trichloroacetyl)pyrroles can serve as effective precursors for the formation of pyrrole-2-carboxamides.[4] The trichloromethyl group acts as a good leaving group, facilitating the reaction with an amine.[4]

Caption: Amide formation from an activated pyrrole.

Integrated Synthesis of 1-Methylpyrrole-2-carboxamide Derivatives

In the context of drug discovery, multi-step syntheses are often required to generate diverse libraries of 1-Methylpyrrole-2-carboxamide analogs. A representative modern synthesis is the preparation of N-(Adamantan-2-yl)-4-(2,4-dichlorophenyl)-1-methyl-1H-pyrrole-2-carboxamide, a potential anti-tubercular agent.[5]

Experimental Protocol: Synthesis of a 1-Methylpyrrole-2-carboxamide Derivative [5]

• N-Methylation: To a solution of the parent pyrrole-2-carboxamide derivative (100 mg, 0.26 mmol) in DMF (10 mL), add KOH (29 mg, 0.52 mmol) and CH3I (16 μL, 0.26 mmol).

• Reaction: Stir the mixture for 6 hours at room temperature.

• Work-up: Pour the reaction mixture into water (15 mL) and process for purification.

This example highlights the modular nature of the synthesis, allowing for the introduction of various substituents on the pyrrole ring and the carboxamide nitrogen to explore structure-activity relationships.

Historical Development and Therapeutic Applications

While the early history of the parent 1-Methylpyrrole-2-carboxamide is not extensively detailed in readily available literature, the development of its derivatives has been a major focus in medicinal chemistry, particularly in the search for new anti-infective and anti-inflammatory agents.

Anti-tubercular Activity: Targeting MmpL3

A significant breakthrough in the application of the 1-Methylpyrrole-2-carboxamide scaffold came with the discovery of its potent activity against Mycobacterium tuberculosis, the causative agent of tuberculosis.[5] Researchers designed and synthesized a series of derivatives that inhibit the mycobacterial membrane protein Large 3 (MmpL3), which is essential for the transport of mycolic acids, key components of the mycobacterial cell wall.[5]

Structure-activity relationship (SAR) studies revealed that the presence of the N-methyl group on the pyrrole ring can influence the compound's activity. For instance, replacing the pyrrole hydrogen with a methyl group in one series of compounds reduced the anti-TB activity, suggesting that the N-H bond may be important for binding to the target in that specific chemical context.[5] However, in other derivatives, the N-methyl substitution is a key feature of highly active compounds.

Table 1: SAR of Pyrrole-2-carboxamide Derivatives as MmpL3 Inhibitors [5]

Compound	R1	R2	MIC (μg/mL)
5	H	Adamantan-2-yl	< 0.016
12	CH3	Adamantan-2-yl	3.7
13	CH3	CH3	> 32
16-18	H	Fluorophenyl moieties	< 0.016
19	H	CF3-substituted phenyl	Decreased activity

This data underscores the subtle interplay of various substituents in determining the biological activity of these compounds.

Caption: Mechanism of action of MmpL3 inhibitors.

Fungicidal Properties: Inhibition of Complex II

The pyrrole carboxamide scaffold has also been extensively investigated for its fungicidal properties. These compounds act as inhibitors of Complex II (succinate dehydrogenase) in the mitochondrial respiratory chain, a crucial enzyme for fungal metabolism.[6][7] The introduction of an ortho-substituted heterocyclic amide, including pyrrole carboxamides, led to a significant enhancement in the activity and spectrum of these fungicides.[6][7]

Physicochemical Properties and Characterization

The parent compound, 1-Methylpyrrole-2-carboxamide, is a solid at room temperature. Its physicochemical properties, along with those of its aldehyde precursor, are summarized below.

Table 2: Physicochemical Properties

Property	1-Methyl-1H-pyrrole-2-carbaldehyde[8][9]	Methyl 1-methylpyrrole-2-carboxylate[10]
Molecular Formula	C6H7NO	C7H9NO2
Molecular Weight	109.13 g/mol	139.15 g/mol
Appearance	Clear orange to dark red liquid	-
Boiling Point	87-90 °C @ 22 mmHg	-
Solubility	Soluble in water and ethanol	-
Refractive Index	1.558-1.564 @ 20 °C	-

Characterization of 1-Methylpyrrole-2-carboxamide and its derivatives is typically performed using a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the synthesized compounds.

Conclusion and Future Perspectives

The historical development of 1-Methylpyrrole-2-carboxamide exemplifies the evolution of a simple heterocyclic molecule into a versatile scaffold for the design of potent therapeutic agents. While its initial synthesis may have been a result of fundamental chemical exploration, its true potential has been realized through decades of research in medicinal chemistry. The journey from a basic building block to a key component of anti-tubercular and fungicidal agents highlights the importance of continued investigation into the structure-activity relationships of small molecules.

Future research in this area will likely focus on:

• Expansion of Therapeutic Applications: Exploring the potential of 1-Methylpyrrole-2-carboxamide derivatives against other diseases, such as cancer and inflammatory disorders.

• Optimization of Pharmacokinetic Properties: Fine-tuning the scaffold to improve drug-like properties, including absorption, distribution, metabolism, and excretion (ADME).

• Development of Novel Synthetic Methodologies: Devising more efficient, sustainable, and scalable synthetic routes to access a wider range of derivatives.

The enduring relevance of the 1-Methylpyrrole-2-carboxamide core ensures that it will remain an active area of research for years to come, with the promise of yielding new and improved therapies for a variety of human ailments.

References

• Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. (n.d.). PubMed Central. Retrieved January 28, 2026, from [Link]

• 1-methyl-2-pyrrole carboxaldehyde, 1192-58-1. (n.d.). The Good Scents Company. Retrieved January 28, 2026, from [Link]

• CN108191732B - Synthesis method of N-methylpyrrole. (n.d.). Google Patents.

• Herath, A. K., & Lovely, C. J. (2021). Pyrrole carboxamide introduction in the total synthesis of oroidin alkaloids. Organic & Biomolecular Chemistry, 19(18), 4047-4083. [Link]

• 1-Methyl-1H-pyrrole-2-carbaldehyde | C6H7NO. (n.d.). PubChem. Retrieved January 28, 2026, from [Link]

• Walter, H. (2008). New Carboxylic Acid Amides of the Pyrrole Series: Synthetic Routes and Biological Aspects. Zeitschrift für Naturforschung B, 63(3), 351–362. [Link]

• Early amidation approach to 3-[(4-amido)pyrrol-2-yl]-2-indolinones. (2003). PubMed. Retrieved January 28, 2026, from [Link]

• Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. (2023). MDPI. Retrieved January 28, 2026, from [Link]

• New Carboxylic Acid Amides of the Pyrrole Series: Synthetic Routes and Biological Aspects. (2008). De Gruyter. Retrieved January 28, 2026, from [Link]

• A Convenient Synthesis of N-Acylpyrroles from Primary Aromatic Amides. (2003). Synthesis. Retrieved January 28, 2026, from [Link]

• Challenges and Breakthroughs in Selective Amide Activation. (2019). PMC. Retrieved January 28, 2026, from [Link]

• Research on Biological and Bioactive Molecules Containing Pyrrole Scaffolds. (2023). Biological and Molecular Chemistry. Retrieved January 28, 2026, from [Link]

• Please suggest best process for N-methyl pyrrole synthesis ? (2020). ResearchGate. Retrieved January 28, 2026, from [Link]

• Discovery of N–X anomeric amides as electrophilic halogenation reagents. (2021). PMC. Retrieved January 28, 2026, from [Link]

• Pyrrole Amides and Their Use as Building Blocks for the Preparation of Anion Receptors. (n.d.). Retrieved January 28, 2026, from [Link]

• Methyl 1-methylpyrrole-2-carboxylate | C7H9NO2. (n.d.). PubChem. Retrieved January 28, 2026, from [Link]

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Protocols & Analytical Methods

Synthesis of 1-Methylpyrrole-2-carboxamide: A Detailed Guide to Synthetic Protocols

Abstract

This comprehensive guide provides detailed application notes and protocols for the synthesis of 1-methylpyrrole-2-carboxamide, a key heterocyclic scaffold prevalent in numerous biologically active compounds. This document is intended for an audience of researchers, scientists, and professionals in drug development, offering in-depth procedural details and mechanistic insights. The protocols described herein are curated from established literature, emphasizing reproducibility and scalability. We will explore multiple synthetic strategies, primarily focusing on the amidation of 1-methylpyrrole-2-carboxylic acid derivatives, providing a robust resource for the chemical synthesis of this important molecule.

Introduction: The Significance of the 1-Methylpyrrole-2-carboxamide Moiety

The 1-methylpyrrole-2-carboxamide core is a privileged scaffold in medicinal chemistry and agrochemicals. Its rigid, planar structure and hydrogen bonding capabilities allow for specific interactions with biological targets. Notably, derivatives of this molecule have shown potent activity as inhibitors of mycobacterial membrane protein Large 3 (MmpL3), a crucial transporter in Mycobacterium tuberculosis, making them promising candidates for the development of new anti-tuberculosis drugs.[1] Furthermore, the pyrrole carboxamide class of compounds has been extensively investigated as Complex II inhibitors in the mitochondrial electron transport chain, leading to the development of successful fungicides.[2] The versatility of this scaffold continues to inspire the design and synthesis of novel therapeutic and agrochemical agents.

Strategic Approaches to Synthesis

The synthesis of 1-methylpyrrole-2-carboxamide can be approached through several strategic pathways. The most common and direct methods involve the formation of the amide bond from a pre-formed 1-methylpyrrole-2-carboxylic acid or its activated derivatives. Key synthetic routes, which will be detailed in the protocols below, include:

• Route A: Synthesis starting from 1-methylpyrrole via an activated trichloroacetyl intermediate.

• Route B: Synthesis from 1-methylpyrrole-2-carboxylic acid via conversion to the corresponding acid chloride.

• Route C: Direct amidation of methyl 1-methylpyrrole-2-carboxylate.

The choice of route often depends on the availability of starting materials, desired scale, and tolerance to specific reagents and reaction conditions.

Visualizing the Synthetic Pathways

The following diagrams illustrate the general workflows for the primary synthetic routes to 1-methylpyrrole-2-carboxamide.

Caption: Overview of synthetic routes to 1-methylpyrrole-2-carboxamide.

Detailed Experimental Protocols

Protocol 1: Synthesis via 2-Trichloroacetyl-1-methylpyrrole

This protocol is advantageous as it starts from the commercially available 1-methylpyrrole and utilizes a highly reactive trichloroacetyl intermediate, which facilitates a smooth amidation reaction. 2-(Trichloroacetyl)pyrroles are effective acylating agents where the trichloromethyl group acts as a good leaving group.[3]

Step 1: Synthesis of 2-Trichloroacetyl-1-methylpyrrole

This step involves the Friedel-Crafts acylation of 1-methylpyrrole with trichloroacetyl chloride.

• Reaction Scheme:

  • 1-Methylpyrrole + Trichloroacetyl chloride → 2-Trichloroacetyl-1-methylpyrrole + HCl

• Materials and Reagents:

  Reagent	Molar Mass ( g/mol )	Quantity	Moles
  1-Methylpyrrole	81.12	8.11 g	0.10
  Trichloroacetyl chloride	181.38	18.14 g	0.10

  | Anhydrous Diethyl Ether | - | 200 mL | - |

• Procedure:

  • To a stirred solution of 1-methylpyrrole (8.11 g, 0.10 mol) in anhydrous diethyl ether (200 mL) in a round-bottom flask equipped with a dropping funnel and a reflux condenser, add trichloroacetyl chloride (18.14 g, 0.10 mol) dropwise at room temperature.

  • After the addition is complete, stir the reaction mixture at room temperature for 2 hours.

  • The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the solvent is removed under reduced pressure to yield the crude 2-trichloroacetyl-1-methylpyrrole, which can be used in the next step without further purification.

Step 2: Amidation of 2-Trichloroacetyl-1-methylpyrrole

The crude product from the previous step is reacted with aqueous ammonia to yield the final product.

• Reaction Scheme:

  • 2-Trichloroacetyl-1-methylpyrrole + NH₃(aq) → 1-Methylpyrrole-2-carboxamide + CHCl₃

• Materials and Reagents:

  Reagent	Concentration	Quantity
  2-Trichloroacetyl-1-methylpyrrole	(from Step 1)	~0.10 mol
  Acetonitrile (CH₃CN)	-	200 mL

  | Aqueous Ammonia | 25% | 75 mL |

• Procedure:

  • Dissolve the crude 2-trichloroacetyl-1-methylpyrrole (~0.10 mol) in acetonitrile (200 mL) in a round-bottom flask at room temperature.

  • To the stirred solution, add 25% aqueous ammonia (75 mL).

  • Stir the resulting mixture vigorously for 30 minutes at room temperature.

  • Extract the reaction mixture with ethyl acetate (2 x 150 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the residue by column chromatography on silica gel (eluent: hexane/ethyl acetate = 1/2) to afford 1-methylpyrrole-2-carboxamide as a white solid. An expected yield would be in the quantitative range.

Protocol 2: Synthesis from 1-Methylpyrrole-2-carboxylic Acid

This classic route involves the activation of the carboxylic acid to an acid chloride, followed by reaction with ammonia. This method is reliable and generally provides high yields.

Step 1: Synthesis of 1-Methylpyrrole-2-carbonyl Chloride

The carboxylic acid is converted to the more reactive acid chloride using thionyl chloride or oxalyl chloride.

• Reaction Scheme:

  • 1-Methylpyrrole-2-carboxylic Acid + SOCl₂ → 1-Methylpyrrole-2-carbonyl Chloride + SO₂ + HCl

• Materials and Reagents:

  Reagent	Molar Mass ( g/mol )	Quantity	Moles
  1-Methylpyrrole-2-carboxylic Acid	125.13	12.5 g	0.10
  Thionyl Chloride (SOCl₂)	118.97	13.1 g (8.0 mL)	0.11

  | Anhydrous Dichloromethane (DCM) | - | 100 mL | - |

• Procedure:

  • Suspend 1-methylpyrrole-2-carboxylic acid (12.5 g, 0.10 mol) in anhydrous dichloromethane (100 mL) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Add thionyl chloride (13.1 g, 0.11 mol) dropwise to the suspension at 0 °C (ice bath).

  • After the addition, allow the reaction mixture to warm to room temperature and then heat to reflux for 2 hours, or until the evolution of gas ceases.

  • Cool the reaction mixture to room temperature and remove the solvent and excess thionyl chloride under reduced pressure. The resulting crude 1-methylpyrrole-2-carbonyl chloride is typically used immediately in the next step.

Step 2: Amidation of 1-Methylpyrrole-2-carbonyl Chloride

The freshly prepared acid chloride is reacted with ammonia to form the amide.

• Reaction Scheme:

  • 1-Methylpyrrole-2-carbonyl Chloride + 2NH₃ → 1-Methylpyrrole-2-carboxamide + NH₄Cl

• Materials and Reagents:

  Reagent	Concentration	Quantity
  1-Methylpyrrole-2-carbonyl Chloride	(from Step 1)	~0.10 mol

  | Concentrated Aqueous Ammonia | ~28-30% | 100 mL |

• Procedure:

  • Cool a flask containing concentrated aqueous ammonia (100 mL) to 0 °C in an ice bath.

  • Dissolve the crude 1-methylpyrrole-2-carbonyl chloride in a minimal amount of anhydrous tetrahydrofuran (THF) or dichloromethane (DCM) (~50 mL).

  • Add the solution of the acid chloride dropwise to the cold, stirred ammonia solution. A white precipitate (a mixture of the product and ammonium chloride) will form.

  • Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional hour.

  • Filter the white solid and wash it with cold water to remove the ammonium chloride.

  • Dry the solid under vacuum to yield 1-methylpyrrole-2-carboxamide. Further purification can be achieved by recrystallization from a suitable solvent system like ethanol/water.

Mechanistic Considerations

The formation of the amide bond in the protocols described above proceeds through a nucleophilic acyl substitution mechanism.

Caption: General mechanism for amide formation.

In this mechanism, the lone pair of electrons on the nitrogen atom of ammonia acts as a nucleophile, attacking the electrophilic carbonyl carbon of the activated pyrrole derivative (acid chloride or trichloroacetyl pyrrole). This results in the formation of a tetrahedral intermediate. The intermediate then collapses, reforming the carbonyl double bond and expelling the leaving group (chloride or trichloromethanide anion). A final deprotonation step yields the stable amide product. The use of a good leaving group (Cl⁻ or ⁻CCl₃) is crucial for the reaction to proceed efficiently.

Troubleshooting and Key Considerations

• Moisture Sensitivity: Reactions involving acid chlorides are highly sensitive to moisture. Ensure all glassware is oven-dried and reactions are performed under an inert atmosphere.

• Purity of Starting Materials: The purity of 1-methylpyrrole and its derivatives is critical. Impurities can lead to side reactions and lower yields.

• Temperature Control: The addition of reagents, particularly in the formation and reaction of the acid chloride, should be done at low temperatures to control the exothermic nature of the reaction.

• Work-up and Purification: Thorough washing of the product is necessary to remove inorganic salts. Column chromatography or recrystallization is often required to obtain a highly pure product.

Conclusion

The synthesis of 1-methylpyrrole-2-carboxamide is a well-established process with multiple reliable routes. The choice between using an activated trichloroacetyl intermediate or an acid chloride derivative will depend on laboratory-specific factors such as starting material availability and handling preferences. Both methods, when executed with care, provide excellent yields of the target compound. The protocols and insights provided in this guide are intended to equip researchers with the necessary knowledge to successfully synthesize this valuable chemical building block for further applications in drug discovery and materials science.

References

• Mote, G. D. et al. (2015). Synthesis, docking and biological evaluation of pyrrole-2-carbohydrazide derivatives. Der Pharma Chemica, 7(2), 153-159.

• Li, Y. et al. (2022). Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. Journal of Medicinal Chemistry, 65(13), 9141–9163. Available at: [Link]

• Walter, H. (2008). New Carboxylic Acid Amides of the Pyrrole Series: Synthetic Routes and Biological Aspects. Zeitschrift für Naturforschung B, 63(3), 351-362. Available at: [Link]

• Herath, A. K., & Lovely, C. J. (2021). Pyrrole carboxamide introduction in the total synthesis of oroidin alkaloids. Organic & Biomolecular Chemistry, 19(6), 1245-1262. Available at: [Link]

• ChemicalBook. (n.d.). 1H-Pyrrole-2-carboxamide,1-methyl-(9CI) synthesis.
• Walter, H. (2008). New Carboxylic Acid Amides of the Pyrrole Series: Synthetic Routes and Biological Aspects.

• Boruń, A. et al. (2021). Practical Synthesis and Application of Halogen-Doped Pyrrole Building Blocks. Molecules, 26(7), 1933. Available at: [Link]

• Herath, A. K., & Lovely, C. J. (2021). Pyrrole carboxamide introduction in the total synthesis of oroidin alkaloids. RSC Publishing.

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• 3. pubs.rsc.org [pubs.rsc.org]

Application Note & Protocols: A Strategic Framework for the In Vitro Characterization of 1-Methylpyrrole-2-carboxamide

Introduction: The Challenge and Opportunity of Novel Scaffolds

The pyrrole-2-carboxamide scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a remarkable breadth of biological activities, including anticancer, anti-inflammatory, and anti-infective properties.[1][2][3] This chemical versatility makes novel analogues, such as 1-Methylpyrrole-2-carboxamide, compelling candidates for drug discovery programs.[4][5] However, without a known biological target, the initial characterization of such compounds can be a significant challenge.

This document provides a comprehensive, multi-phase strategic framework for the in vitro assay development and characterization of 1-Methylpyrrole-2-carboxamide. Moving beyond a rigid template, this guide presents a logical, tiered approach that begins with broad phenotypic screening and progressively narrows the focus to specific mechanistic pathways and direct target engagement. The protocols herein are designed to be self-validating systems, incorporating critical quality controls and explaining the scientific rationale behind key experimental choices, thereby ensuring the generation of robust and reliable data.

Phase 1: Foundational Screening - Assessing General Bioactivity

The initial step for any novel compound is to determine if it exerts a general effect on cell health and proliferation. This foundational screen identifies the relevant concentration range for subsequent, more specific assays and flags any overt cytotoxicity that could confound results.

Rationale for Assay Selection

We will employ the CellTiter-Glo® Luminescent Cell Viability Assay. This assay quantifies ATP, an indicator of metabolically active cells, offering a highly sensitive and robust measure of cell viability.[6] Its simple "add-mix-measure" format is ideal for high-throughput screening (HTS) and provides a rapid assessment of the compound's cytostatic or cytotoxic potential.[7]

Experimental Workflow: Foundational Screening

Caption: High-level workflow for primary cytotoxicity screening.

Protocol 1: CellTiter-Glo® Viability Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of 1-Methylpyrrole-2-carboxamide on cancer cell line proliferation.

Materials:

• Selected cancer cell line (e.g., HeLa or A549)

• Complete culture medium (e.g., DMEM + 10% FBS)

• White, clear-bottom 96-well assay plates

• 1-Methylpyrrole-2-carboxamide (test compound)

• DMSO (vehicle control)

• Staurosporine (positive control for cytotoxicity)

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega, Cat. #G7570)[6]

• Luminometer plate reader

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000 cells/well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Preparation: Prepare a 10 mM stock solution of the test compound in DMSO. Create a 10-point, 3-fold serial dilution series in complete medium. Also prepare dilutions of Staurosporine (positive control) and a vehicle control (0.1% DMSO).

• Cell Treatment: Remove the seeding medium and add 100 µL of the compound dilutions, positive control, or vehicle control to the respective wells.

• Incubation: Incubate the plate for 72 hours at 37°C, 5% CO2.

• Assay Reagent Preparation: Equilibrate the CellTiter-Glo® Buffer and lyophilized Substrate to room temperature. Reconstitute the substrate with the buffer to form the CellTiter-Glo® Reagent.[7]

• Luminescence Measurement: Remove plates from the incubator and allow them to equilibrate to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo® Reagent to each well.

• Signal Stabilization: Mix contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader.

Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control (100% viability) and a no-cell background control (0% viability).

• Plot the percent viability against the log of the compound concentration.

• Use non-linear regression (sigmoidal dose-response) to calculate the IC50 value.

Phase 2: Mechanistic Deconvolution - Probing Potential Pathways

Based on the activities of the broader pyrrole-2-carboxamide family, we can form rational hypotheses about the mechanism of action of 1-Methylpyrrole-2-carboxamide. This phase involves running parallel, pathway-specific assays to identify a primary mechanism. We will focus on two common pathways associated with this scaffold: HDAC inhibition and NF-κB signaling.

Hypothesis A: Histone Deacetylase (HDAC) Inhibition

Rationale: Many small molecules, including those with related structures, function as HDAC inhibitors, which are a validated class of anti-cancer agents.[1][8] An in vitro biochemical assay can directly measure the compound's ability to inhibit the enzymatic activity of a purified HDAC protein.[9][10]

Protocol 2: Fluorogenic HDAC Inhibition Assay

Objective: To determine if 1-Methylpyrrole-2-carboxamide directly inhibits HDAC1 enzyme activity.

Materials:

• Recombinant human HDAC1 enzyme

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• HDAC Assay Buffer

• Trichostatin A (TSA) or SAHA (positive control inhibitor)

• Developer solution (e.g., Trypsin with TSA to stop the reaction and cleave the deacetylated product)

• Black, non-binding 384-well assay plate

• Fluorescence plate reader (Ex/Em ≈ 355/460 nm)

Procedure:

• Reagent Preparation: Prepare serial dilutions of 1-Methylpyrrole-2-carboxamide and the positive control (TSA) in HDAC Assay Buffer.

• Reaction Setup: To each well of the 384-well plate, add:

  • 5 µL of test compound, positive control, or vehicle (assay buffer with DMSO).

  • 10 µL of recombinant HDAC1 enzyme (pre-diluted in cold assay buffer).

• Enzyme-Inhibitor Pre-incubation: Gently mix and incubate the plate at 37°C for 15 minutes. This step allows the compound to bind to the enzyme before the substrate is introduced.[11]

• Reaction Initiation: Add 5 µL of the fluorogenic HDAC substrate to all wells to start the reaction.

• Enzymatic Reaction: Incubate at 37°C for 60 minutes.

• Reaction Termination & Development: Add 10 µL of Developer solution. This stops the HDAC reaction and cleaves the deacetylated substrate, releasing the fluorescent AMC molecule.

• Signal Development: Incubate at 37°C for 15 minutes.

• Data Acquisition: Read the fluorescence intensity on a plate reader.

Data Analysis & QC:

• IC50 Calculation: Normalize the data to the positive control (100% inhibition) and vehicle control (0% inhibition). Plot percent inhibition versus log concentration and fit to a dose-response curve to determine the IC50.

• Assay Quality (Z'-factor): The Z'-factor is a measure of assay robustness. It should be calculated using the vehicle (high signal) and positive control (low signal) wells. A Z' > 0.5 indicates an excellent assay.

  • Formula:Z' = 1 - (3 * (SD_high + SD_low)) / |Mean_high - Mean_low|

Hypothesis B: Modulation of the NF-κB Signaling Pathway

Rationale: The NF-κB pathway is a critical regulator of inflammation, a process modulated by some pyrrole-containing compounds.[2] A cell-based reporter assay can effectively screen for inhibitors of this pathway by measuring the transcriptional activity of NF-κB.[12]

NF-κB Signaling Pathway Overview

Caption: Simplified NF-κB signaling pathway and reporter mechanism.

Protocol 3: NF-κB Luciferase Reporter Assay

Objective: To determine if 1-Methylpyrrole-2-carboxamide inhibits TNF-α-induced NF-κB transcriptional activity.

Materials:

• HEK293 cells stably expressing an NF-κB-driven firefly luciferase reporter (or transiently transfected cells).[13]

• Complete culture medium.

• White, clear-bottom 96-well assay plates.

• 1-Methylpyrrole-2-carboxamide.

• TNF-α (stimulant).

• Bay 11-7082 (known NF-κB inhibitor, positive control).

• Luciferase assay system (e.g., ONE-Glo™).

Procedure:

• Cell Seeding: Seed 20,000 reporter cells/well in 100 µL of medium in a 96-well plate. Incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compound and positive control. Add the compounds to the cells and incubate for 1 hour at 37°C. This pre-incubation allows the compound to enter the cells before stimulation.

• Pathway Stimulation: Add TNF-α to all wells (except unstimulated controls) to a final concentration of 10 ng/mL.

• Incubation: Incubate the plate for 6-8 hours at 37°C to allow for reporter gene expression.

• Lysis and Luminescence Reading: Equilibrate the plate and luciferase reagent to room temperature. Add the luciferase reagent according to the manufacturer's protocol, mix, and read luminescence.

Data Analysis:

• Calculate the percent inhibition of the TNF-α-induced signal for each compound concentration.

• Determine the IC50 value by plotting percent inhibition against the log of the compound concentration and fitting with a non-linear regression model.

Phase 3: Target Validation - Confirming Direct Engagement

A positive result in a biochemical or pathway assay is compelling evidence, but confirming that the compound physically binds to its intended target within a physiological context (i.e., inside a living cell) provides the highest level of validation. The Cellular Thermal Shift Assay (CETSA®) is a powerful technique for this purpose.[14]

Rationale for CETSA®: CETSA® operates on the principle that when a ligand binds to its target protein, it stabilizes the protein's structure, increasing its resistance to thermal denaturation.[15] By heating intact cells treated with the compound and then measuring the amount of soluble (non-denatured) target protein remaining, we can directly infer target engagement.[16]

Principle of the Cellular Thermal Shift Assay (CETSA®)

Caption: Workflow demonstrating the principle of CETSA®.

Protocol 4: CETSA® with Western Blot Readout

Objective: To confirm that 1-Methylpyrrole-2-carboxamide engages with its putative target (e.g., HDAC1) in intact cells.

Materials:

• Cell line expressing the target protein (e.g., HCT116 for HDAC1).

• 1-Methylpyrrole-2-carboxamide.

• Vehicle (DMSO).

• PBS with protease and phosphatase inhibitors.

• Equipment for cell lysis (e.g., freeze-thaw cycles).

• High-speed centrifuge.

• SDS-PAGE and Western Blotting equipment.

• Primary antibody specific to the target protein (e.g., anti-HDAC1).

• HRP-conjugated secondary antibody and chemiluminescent substrate.

Procedure:

• Cell Culture and Treatment: Culture cells to ~80% confluency. Treat cells with a high concentration of the test compound (e.g., 10x the IC50 from the biochemical assay) or vehicle for 1-2 hours.

• Cell Harvesting: Harvest cells, wash with PBS, and resuspend in PBS with inhibitors to a defined cell density. Aliquot the cell suspension into PCR tubes.

• Thermal Challenge: Place the PCR tubes in a thermal cycler. Heat the samples across a temperature gradient (e.g., from 40°C to 64°C in 2°C increments) for 3 minutes, followed by cooling to 4°C for 3 minutes.[17]

• Cell Lysis: Lyse the cells by subjecting them to three rapid freeze-thaw cycles using liquid nitrogen and a warm water bath.

• Separation of Soluble and Aggregated Fractions: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Sample Preparation: Carefully collect the supernatant (soluble fraction) and determine the protein concentration. Normalize all samples to the same total protein concentration.

• Western Blotting: Analyze the soluble fractions by SDS-PAGE and Western blotting using an antibody specific for the target protein.

• Data Acquisition: Image the blot and quantify the band intensities.

Data Analysis:

• For each temperature point, normalize the band intensity of the compound-treated sample to the vehicle-treated sample.

• Plot the normalized band intensity against the temperature. A rightward shift in the melting curve for the compound-treated sample indicates thermal stabilization and confirms direct target engagement.

Data Presentation and Validation Summary

Robust and transparent data presentation is crucial for decision-making. All quantitative data should be summarized in clear, structured tables.

Table 1: Summary of Expected Assay Results and QC Metrics

Assay Type	Compound	Target Cell/Enzyme	Endpoint	Result (Example)	QC Metric	QC Value
Cell Viability	1-Methylpyrrole-2-carboxamide	A549 Lung Carcinoma	Cell Proliferation	IC50 = 5.2 µM	S/N Ratio	>10
Enzyme Inhibition	1-Methylpyrrole-2-carboxamide	Recombinant HDAC1	Enzyme Activity	IC50 = 0.8 µM	Z'-factor	0.78
Reporter Assay	1-Methylpyrrole-2-carboxamide	HEK293-NFκB Reporter	Gene Expression	IC50 = 12.5 µM	S/B Ratio	>50
Target Engagement	1-Methylpyrrole-2-carboxamide	HCT116 Cells (HDAC1)	Thermal Stability	ΔTm = +4.2 °C	-	-

Conclusion

This application note outlines a systematic, hypothesis-driven framework for the initial in vitro characterization of 1-Methylpyrrole-2-carboxamide, a novel compound from a biologically rich chemical class. By progressing from broad phenotypic screening to specific biochemical and cell-based mechanistic assays, and culminating in direct target engagement validation with CETSA®, researchers can efficiently elucidate the compound's mechanism of action. Adherence to the detailed protocols and integrated quality control measures described will ensure the generation of high-quality, reproducible data, thereby accelerating the drug discovery and development process.[18][19]

References

• Aclar, P., et al. (2017). 1-Methoxypyrrole-2-carboxamide-A new pyrrole compound isolated from Streptomyces griseocarneus SWW368. The Journal of Antibiotics, 70(8), 918-920. [Link]

• Wang, B., et al. (2022). Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. Journal of Medicinal Chemistry, 65(15), 10484-10504. [Link]

• BPS Bioscience. (n.d.). NF-κB Reporter Kit (NF-κB Signaling Pathway). BPS Bioscience Website. [Link]

• Gao, Y. F., et al. (2019). In vitro assay for the development of small molecule inhibitors targeting PD-1/PD-L1. Methods in Enzymology, 629, 395-414. [Link]

• Bond, M. J., et al. (2022). Evaluation of Small-Molecule HDAC Inhibitors Through In Vitro and In Cellulo Approaches. Methods in Molecular Biology, 2589, 175-195. [Link]

• Kuzmič, P. (2021). A standard operating procedure for an enzymatic activity inhibition assay. Analytical Biochemistry, 627, 114257. [Link]

• Reaction Biology. (n.d.). Histone Deacetylase (HDAC) Assay Services. Reaction Biology Website. [Link]

• MDPI. (n.d.). Special Issue: In Silico and In Vitro Screening of Small Molecule Inhibitors. MDPI Website. [Link]

• U.S. Food and Drug Administration. (2019). Immunogenicity Testing of Therapeutic Protein Products — Developing and Validating Assays for Anti-Drug Antibody Detection. [Link]

• INDIGO Biosciences. (n.d.). Human NF-κB Reporter Assay System. INDIGO Biosciences Website. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link]

• Stepanova, E. V., et al. (2021). Enzyme Inhibition-Based Assay to Estimate the Contribution of Formulants to the Effect of Commercial Pesticide Formulations. Toxics, 9(11), 282. [Link]

• National Center for Biotechnology Information. (2012). Mechanism of Action Assays for Enzymes. In Assay Guidance Manual. [Link]

• Wikipedia. (n.d.). Histone deacetylase inhibitor. [Link]

• Down, K., et al. (2010). The discovery and initial optimisation of pyrrole-2-carboxamides as inhibitors of p38alpha MAP kinase. Bioorganic & Medicinal Chemistry Letters, 20(13), 3936-3940. [Link]

• Ofni Systems. (n.d.). Assay Validation Guidelines. Ofni Systems Website. [Link]

• Bellesis, A. (n.d.). How to Develop Effective in vitro Assays for Early Drug Discovery. Sygnature Discovery. [Link]

• Curia Global. (n.d.). Small Molecule Discovery. Curia Global Website. [Link]

• Pelago Bioscience. (2021). Cellular Thermal Shift Assays - bringing relevant target engagement to your drug discovery workflow. [Link]

• Reaction Biology. (n.d.). Cell Proliferation Assay Service | CellTiter-Glo. Reaction Biology Website. [Link]

• O'Neill, L., et al. (2018). Development and Characterisation of a Novel NF-κB Reporter Cell Line for Investigation of Neuroinflammation. Mediators of Inflammation, 2018, 5470180. [Link]

• OECD. (n.d.). Guidance Document on Good In Vitro Method Practices (GIVIMP). OECD iLibrary. [Link]

• Tyrrell, B., et al. (2023). Introduction to small molecule drug discovery and preclinical development. Frontiers in Drug Discovery, 3, 1289498. [Link]

• Bohl, K., et al. (2010). In vitro assays for the determination of histone deacetylase activity. Methods in Molecular Biology, 632, 111-130. [Link]

• VLife Sciences. (n.d.). Synthesis, docking and biological evaluation of pyrrole-2-carbohydrazide derivatives. VLife Sciences Website. [Link]

• Regulations.gov. (n.d.). Assay Development for Immunogenicity Testing of Therapeutic Proteins. [Link]

• Zhang, C., et al. (2024). Discovery of Pyrrolopyrazine Carboxamide Derivatives as Potent and Selective FGFR2/3 Inhibitors that Overcome Mutant Resistance. Journal of Medicinal Chemistry. [Link]

• National Center for Biotechnology Information. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. In Assay Guidance Manual. [Link]

• AMSBIO. (n.d.). Data Sheet NF-KB Reporter Kit NF-KB Signaling Pathway. AMSBIO Website. [Link]

• ResearchGate. (2024). Seeking Your Insights: Which Cell Viability Assay Do You Prefer and Why?. [Link]

• Iwashita, T., et al. (2023). Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. Molecules, 28(6), 2585. [Link]

• ECA Academy. (2015). FDA Guidance on analytical procedures and methods validation published. ECA Academy News. [Link]

• Chemistry LibreTexts. (2021). 5.4: Enzyme Inhibition. [Link]

• Tuccinardi, T., et al. (2024). 5‐methyl‐2‐carboxamidepyrrole‐based novel dual mPGES‐1/sEH inhibitors as promising anticancer candidates. Archiv der Pharmazie, e2400373. [Link]

• Senger, J., et al. (2020). HDAC Inhibitors: Innovative Strategies for Their Design and Applications. Molecules, 25(10), 2289. [Link]

• Veranex. (2024). Exploring the Assay Development Pipeline for In-Vitro Diagnostics (IVDs). Veranex Website. [Link]

• Kosheeka. (2021). Essentials of In Vitro Assay Development. Kosheeka Website. [Link]

• ResearchGate. (2014). CETSA: A Target Engagement Assay with Potential to Transform Drug Discovery. [Link]

• Chem Help ASAP. (2023). functional in vitro assays for drug discovery. [Link]

• Wikipedia. (n.d.). Enzyme inhibitor. [Link]

• Abdelgawad, M. A., et al. (2021). Pyrrole and Fused Pyrrole Compounds with Bioactivity against Inflammatory Mediators. Molecules, 26(23), 7354. [Link]

• InfinixBio. (n.d.). How To Meet The Regulatory Requirements For Preclinical Assay Development. InfinixBio Website. [Link]

• Pelago Bioscience. (2021). CETSA® - True Target Engagement. [Link]

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"1-Methylpyrrole-2-carboxamide" anticancer screening procedures

Application Note: Anticancer Screening of 1-Methylpyrrole-2-carboxamide Derivatives & Polyamides

Executive Summary

1-Methylpyrrole-2-carboxamide (MPC) serves as the fundamental recognition unit ("reading head") for Pyrrole-Imidazole Polyamides (PIPs) , a class of synthetic ligands capable of sequence-specific DNA minor groove binding. While the monomeric unit exhibits limited cytotoxicity, its oligomerization or derivatization generates potent anticancer agents that function by displacing transcription factors (e.g., KRAS, c-kit, SOX2), inhibiting DNA replication, or acting as mitotic poisons.

This guide details the screening workflow for MPC-based libraries, prioritizing biophysical validation of DNA binding before cellular efficacy profiling. This "Mechanism-First" approach prevents false positives caused by off-target toxicity.

Scientific Rationale & Mechanism

The MPC moiety preferentially binds to A/T-rich regions of the DNA minor groove via hydrogen bonding and van der Waals interactions.

• The Pairing Rule: In polyamide scaffolds, an MPC unit paired with another MPC (Py/Py) recognizes A/T or T/A base pairs. An MPC paired with N-methylimidazole (Py/Im) recognizes C/G.[1]

• Anticancer Mode of Action:

  • Genomic Blockade: Steric hindrance of transcription factor binding at promoter regions.

  • Mitotic Arrest: Disruption of tubulin polymerization (in specific lipophilic derivatives).

  • Enzymatic Inhibition: Targeting mPGES-1/sEH in inflammatory cancer pathways.

Workflow Visualization

Caption: Hierarchical screening workflow ensuring DNA binding affinity is verified prior to cellular toxicity assessment.

Pre-Screening Protocols: Compound Management

MPC derivatives, particularly polyamides, are prone to aggregation and glass adhesion.

• Solvent: Dissolve lyophilized powder in 100% anhydrous DMSO .

• Concentration: Prepare a 10 mM stock solution.

• Storage: Aliquot into amber glass vials (avoid plastic to prevent adsorption) and store at -20°C.

• Annealing Step: Before use, heat the stock solution to 55°C for 5 minutes and vortex vigorously to disrupt intermolecular aggregates common in amide-rich structures.

Tier 1: Biophysical Screening (DNA Binding)

Why this step first? Many MPC derivatives are cell-impermeable. Screening for cytotoxicity first leads to false negatives. Confirm DNA binding affinity (

) first.

Protocol A: DNA Thermal Denaturation ( Shift)

This assay measures the stabilization of the DNA double helix upon ligand binding.

• Reagents:

  • Target DNA: Synthetic hairpin oligonucleotide (e.g., 5'-CGCAATT GCG-linker-CGCAATT GCG-3') containing the target site (AATT).

  • Buffer: 10 mM Sodium Cacodylate, 10 mM KCl, 10 mM MgCl₂, 5 mM CaCl₂, pH 7.0.

• Procedure:

  • Dilute DNA to 2 µM in buffer.

  • Add MPC compound at a 2:1 ratio (Ligand:DNA).[1]

  • Load into a UV-Vis spectrophotometer equipped with a Peltier temperature controller.

  • Ramp temperature from 25°C to 95°C at 0.5°C/min, monitoring absorbance at 260 nm.

• Analysis:

  • Calculate the melting temperature (

    ) using the first derivative method ( ).

  • Criterion: A

    C indicates significant minor groove binding.

Protocol B: Circular Dichroism (CD) Spectrometry

Verifies that the compound induces a characteristic induced CD (ICD) signal, confirming minor groove occupancy rather than intercalation.

• Setup: Jasco J-1500 or equivalent spectropolarimeter.

• Conditions: 5 µM DNA + 10 µM Ligand in 10 mM phosphate buffer (pH 7.0).

• Measurement: Scan 230–400 nm at 25°C.

• Interpretation:

  • Positive ICD at 300–360 nm indicates minor groove binding.

  • Lack of ICD suggests non-specific binding or aggregation.

Tier 2: Cellular Efficacy Screening

Once DNA binding is confirmed, assess biological activity.

Protocol C: Cytotoxicity Assay (MTT/CCK-8)

Focus: Use cell lines with known overexpression of transcription factors targeted by the MPC derivative (e.g., KRAS-mutant HCT-116 cells).

• Seeding: Plate 3,000–5,000 cells/well in 96-well plates. Incubate 24h.

• Treatment:

  • Add serial dilutions of MPC compound (0.1 nM to 100 µM).

  • Include a Vehicle Control (DMSO < 0.5%).

  • Include a Positive Control (e.g., Doxorubicin or Distamycin A).

• Incubation: 48 to 72 hours at 37°C, 5% CO₂.

• Readout: Add MTT reagent, incubate 4h, solubilize formazan, and read OD at 570 nm.

• Data Output:

  • Calculate % Viability =

    .

  • Determine IC50 using non-linear regression (GraphPad Prism).

Protocol D: Cell Cycle Analysis (Flow Cytometry)

Why: MPC derivatives often cause G2/M arrest (mitotic poisoning) or S-phase arrest (replication blockade).

• Preparation: Treat

  cells with IC50 concentration for 24h.

• Fixation: Harvest cells, wash with PBS, and fix in 70% ice-cold ethanol overnight.

• Staining:

  • Wash ethanol.

  • Resuspend in PBS containing Propidium Iodide (50 µg/mL) and RNase A (100 µg/mL) .

  • Incubate 30 min at 37°C in dark.

• Acquisition: Analyze >10,000 events on a flow cytometer (FL2 channel).

• Result: Look for accumulation of cells in the G2/M peak compared to control.

Data Presentation Standards

Table 1: Example Screening Summary Matrix

Compound ID	Structure Type	(°C)	Binding Mode (CD)	HCT-116 IC50 (µM)	Cell Cycle Effect
MPC-001	Monomer	0.2	None	>100	None
MPC-P3	Polyamide (3-ring)	6.5	Minor Groove	12.4	G2/M Arrest
MPC-P5	Polyamide (5-ring)	14.2	Minor Groove	0.85	S-Phase Block
Ref	Distamycin A	12.0	Minor Groove	1.20	G2/M Arrest

References

• Discovery of 5-methyl-2-carboxamidepyrrole-based dual inhibitors. Source: National Institutes of Health (NIH) Link:[Link] (Contextual validation of scaffold)

• Mechanisms of cytotoxic activity of pyrrole-carboxamides against multidrug-resistant tumor cell sublines. Source: ResearchGate / Advances in Molecular Oncology Link:[Link]

• Design of Sequence-Specific DNA Binding Molecules (Polyamides). Source: Journal of the American Chemical Society (ACS) Link:[Link]

• Antitumor activity of a pyrrole-imidazole polyamide. Source: Proc. Natl. Acad. Sci. USA (PNAS) / NCBI Link:[Link]

Sources

• 1. its.caltech.edu [its.caltech.edu]

Application Notes &amp; Protocols: A Researcher's Guide to In Silico Analysis of 1-Methylpyrrole-2-carboxamide

Preamble: The Scientific Context of Pyrrole-2-Carboxamides

The pyrrole-2-carboxamide scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant biological activity. Research has identified derivatives of this scaffold as potent inhibitors of critical targets in infectious diseases and oncology. For instance, various pyrrole-2-carboxamide derivatives have shown promising activity against Mycobacterium tuberculosis by targeting enzymes like Mycobacterial Membrane Protein Large 3 (MmpL3) and Enoyl-acyl carrier protein reductase (ENR).[1][2] Others have been investigated as dual inhibitors of microsomal prostaglandin E2 synthase‐1 (mPGES‐1) and soluble epoxide hydrolase (sEH) for their potential as anticancer agents.[3]

This guide provides a comprehensive, field-proven protocol for the molecular docking and molecular dynamics (MD) simulation of 1-Methylpyrrole-2-carboxamide , a representative member of this chemical class. Our objective is to equip researchers, scientists, and drug development professionals with a robust computational workflow to predict its binding mode, affinity, and dynamic behavior within a protein target. For the purpose of this protocol, we will use Mycobacterial Membrane Protein Large 3 (MmpL3) as our exemplary target, given its validated role in the mechanism of action for similar compounds.[1]

Conceptual Framework: From Static Snapshots to Dynamic Interactions

Molecular docking and molecular dynamics simulations are powerful computational techniques that provide atomic-level insights into protein-ligand interactions.

• Molecular Docking predicts the preferred orientation and conformation (the "pose") of a ligand when bound to a protein's active site.[4][5] It is primarily a search algorithm coupled with a scoring function to rank potential poses, offering a static, energetically favorable snapshot of the interaction.[5][6]

• Molecular Dynamics (MD) Simulation builds upon the docking result by simulating the physical movements of every atom in the protein-ligand complex over time.[7] This allows for the assessment of the stability of the docked pose, the characterization of conformational changes, and a more rigorous estimation of binding free energy.

This dual approach provides a more complete picture than either method alone. Docking identifies a high-probability binding hypothesis, and MD simulation validates and refines that hypothesis in a dynamic, solvated environment.

Overall Computational Workflow

The following diagram illustrates the logical flow from initial setup to final analysis, integrating both molecular docking and MD simulation.

Caption: Integrated workflow for in silico analysis.

Part I: Molecular Docking Protocol (Using AutoDock Vina)

Molecular docking is a computationally efficient method to generate plausible binding poses.[4][8] We utilize AutoDock Vina, a widely-used open-source docking engine known for its speed and accuracy.

Step 1: Target Protein Preparation

Causality: Raw Protein Data Bank (PDB) files often contain non-essential molecules (water, ions, co-factors) and lack hydrogen atoms, which are crucial for defining the correct hydrogen-bonding network.[9][10] This step cleans the structure and prepares it for the docking algorithm by assigning atomic charges and types.

Protocol:

• Obtain Structure: Download the crystal structure of the target protein from the RCSB PDB. For this example, we will use a representative MmpL3 structure.

• Clean PDB: Load the PDB file into a molecular visualization tool like UCSF Chimera or AutoDock Tools (ADT).

  • Remove all water molecules.

  • Delete any co-crystallized ligands, ions, or buffer molecules unless they are integral to the binding site's structure.

  • Inspect the protein for missing residues or atoms and use modeling tools (e.g., Chimera's Rotamers tool) to rebuild them if necessary.[10]

• Prepare Receptor for Vina:

  • Using AutoDock Tools, add polar hydrogen atoms to the protein.

  • Compute Gasteiger charges, which are partial atomic charges necessary for the scoring function.

  • Save the prepared receptor in the PDBQT format (receptor.pdbqt). This format includes atomic coordinates, charges, and AutoDock atom types.[4][9]

Step 2: Ligand Preparation (1-Methylpyrrole-2-carboxamide)

Causality: The ligand's 3D structure, charge distribution, and rotatable bonds must be correctly defined. The docking algorithm explores different conformations by rotating these bonds, so their accurate definition is critical for a thorough search of the conformational space.

Protocol:

• Obtain Structure: Obtain the 2D structure of 1-Methylpyrrole-2-carboxamide. If not available in a database like PubChem, it can be sketched using software like ChemDraw or MarvinSketch.

• Generate 3D Conformation: Convert the 2D structure to a 3D structure and perform an initial energy minimization using a tool like Open Babel or the UCSF Chimera Add Charge tool, which can use force fields like MMFF94.[10]

• Prepare Ligand for Vina:

  • Load the 3D structure into AutoDock Tools.

  • Assign Gasteiger charges.

  • Detect the ligand's root and define its rotatable bonds. ADT typically does this automatically.

  • Save the prepared ligand in the PDBQT format (ligand.pdbqt).

Step 3: Defining the Search Space (Grid Box)

Causality: To make the docking calculation computationally tractable, we must define a three-dimensional "search space" or "grid box" where Vina will attempt to place the ligand. The size and center of this box dictate the search area.

Protocol:

• Identify Binding Site: If the PDB structure contains a co-crystallized ligand, center the grid box on its geometric center. This is known as "redocking" and is a common validation strategy.

• Define Box Dimensions: If the site is unknown, a "blind docking" approach can be used with a large box encompassing the entire protein. For a known site, the box should be large enough to accommodate the ligand and allow for rotational and translational movement, typically with a 10-15 Å buffer around the known ligand's dimensions.

• Generate Configuration File: Create a text file (config.txt) specifying the paths to the receptor and ligand PDBQT files, and the coordinates for the grid box center and size.

Example config.txt:

Step 4: Running the Docking Simulation

Protocol:

• Execute AutoDock Vina from the command line, pointing to the configuration file.

Step 5: Analysis of Docking Results

Causality: The primary outputs of docking are the binding affinity score and the predicted poses. The score provides a quantitative estimate of binding strength, while the pose reveals the specific atomic interactions (hydrogen bonds, hydrophobic contacts) that stabilize the complex. A low score does not guarantee a correct pose, so visual inspection is mandatory.

Protocol:

• Examine Binding Affinity: The Vina output provides binding affinities in kcal/mol. More negative values indicate stronger predicted binding.

• Visualize Poses: Load the receptor and the output PDBQT file (all_poses.pdbqt) into a visualization program (PyMOL, Chimera).

• Analyze Interactions: For the top-ranked poses (typically the top 1-3), analyze the non-covalent interactions:

  • Identify hydrogen bonds between the ligand and protein residues.

  • Look for hydrophobic interactions (e.g., the pyrrole ring interacting with nonpolar residues).

  • Check for any unfavorable steric clashes.

• Select Best Pose: Choose the pose with the best combination of a low binding energy score and a chemically sensible interaction pattern for further analysis with MD simulation.

Parameter	Description	Typical Tool/Method
Receptor Cleaning	Removal of water, ions, and non-essential molecules.	UCSF Chimera, PyMOL
Hydrogen Addition	Addition of polar or all hydrogen atoms.	AutoDock Tools, UCSF Chimera
Charge Assignment	Calculation of partial atomic charges.	Gasteiger (for AutoDock)
File Conversion	Generation of PDBQT files for Vina.	AutoDock Tools
Grid Box Definition	Specification of the docking search space.	AutoDock Tools, Manual specification

Part II: Molecular Dynamics Simulation Protocol (Using GROMACS)

MD simulation provides a dynamic view of the protein-ligand complex, allowing us to assess the stability of the docked pose and observe its behavior in a simulated physiological environment. [11]We use GROMACS, a high-performance and widely-used MD engine. [11][12]

Sources

• 1. Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. vlifesciences.com [vlifesciences.com]
• 3. 5‐methyl‐2‐carboxamidepyrrole‐based novel dual mPGES‐1/sEH inhibitors as promising anticancer candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hands-on: Protein-ligand docking / Protein-ligand docking / Computational chemistry [training.galaxyproject.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Molecular Docking Tutorial: A Step-by-Step Guide for Beginners — ChemCopilot: PLM + AI for Chemical Industry [chemcopilot.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. m.youtube.com [m.youtube.com]
• 9. Introduction to in silico docking [sbcb.bioch.ox.ac.uk]
• 10. Tutorial: Prepping Molecules [dock.compbio.ucsf.edu]
• 11. GROMACS Tutorials [mdtutorials.com]
• 12. Force fields in GROMACS - GROMACS 2026.0 documentation [manual.gromacs.org]

Technical Notes & Optimization

Technical Support Center: 1-Methylpyrrole-2-carboxamide Synthesis Yield Improvement

Welcome to the technical support center for the synthesis of 1-Methylpyrrole-2-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their synthetic protocols. Here, we address common challenges encountered during the synthesis of this important pyrrole derivative, providing in-depth explanations and actionable solutions to enhance your reaction yields and product purity.

Frequently Asked Questions (FAQs)

General Questions

Q1: What are the most common synthetic routes to 1-Methylpyrrole-2-carboxamide?

A1: There are two primary and reliable synthetic pathways to 1-Methylpyrrole-2-carboxamide. The choice between them often depends on the availability of starting materials and the scale of the reaction.

• Route A: Amide Coupling from 1-Methylpyrrole-2-carboxylic Acid. This is a classic approach where the carboxylic acid is activated and then reacted with an ammonia source.

• Route B: Acyl Chloride Intermediate. This method involves the conversion of the carboxylic acid to a more reactive acyl chloride, which is then reacted with ammonia.

Each route has its own set of parameters that need to be carefully controlled for optimal results.

Q2: I am getting a low yield. What are the general areas I should investigate first?

A2: Low yields in the synthesis of 1-Methylpyrrole-2-carboxamide can typically be attributed to a few key areas:

• Purity of Starting Materials: Ensure your 1-methylpyrrole-2-carboxylic acid or its precursor is of high purity. Impurities can interfere with the reaction.

• Reaction Conditions: Sub-optimal temperature, reaction time, or mixing can lead to incomplete reactions or the formation of side products.

• Moisture Content: Amide coupling reactions, especially those involving acyl chlorides, are highly sensitive to moisture. Ensure all your reagents and solvents are anhydrous.

• Work-up and Purification: Product loss during the work-up and purification steps is a common cause of low isolated yields.

A systematic approach to evaluating each of these factors is crucial for identifying and resolving the issue.

Troubleshooting Guide by Synthetic Route

Route A: Amide Coupling from 1-Methylpyrrole-2-carboxylic Acid

This route is favored for its directness but requires careful selection of coupling agents and reaction conditions to achieve high yields.

Q3: My amide coupling reaction from 1-methylpyrrole-2-carboxylic acid is not going to completion. How can I improve the conversion?

A3: Incomplete conversion is a frequent issue and can be addressed by optimizing the activation of the carboxylic acid.

• Choice of Coupling Agent: The selection of an appropriate coupling agent is critical. Standard reagents like DCC (N,N'-dicyclohexylcarbodiimide) or EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) are often effective. However, for a potentially stubborn substrate like a substituted pyrrole, more potent activators such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or TBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium tetrafluoroborate) may be necessary.[1]

• Reaction Temperature: While many coupling reactions are initiated at 0°C to control the initial exotherm, allowing the reaction to slowly warm to room temperature and stirring for an extended period (12-24 hours) can drive it to completion.

• Stoichiometry: Ensure you are using a slight excess (1.1-1.2 equivalents) of the coupling agent and the amine source (if not ammonia gas).

Q4: I am observing significant side product formation. What are the likely side reactions and how can I minimize them?

A4: Side product formation often arises from the reactivity of the coupling agents or the pyrrole ring itself.

• Epimerization: If your pyrrole starting material has chiral centers, the use of activating agents can sometimes lead to racemization. The addition of an auxiliary nucleophile like HOBt (Hydroxybenzotriazole) can suppress this side reaction.

• N-Acylurea Formation: When using carbodiimide coupling agents like DCC or EDC, the activated carboxylic acid can rearrange to form a stable N-acylurea byproduct, which can be difficult to remove. Using HATU or TBTU can circumvent this issue.

• Pyrrole Ring Reactions: The pyrrole ring is susceptible to electrophilic attack. Under strongly acidic conditions, which can be generated from the hydrochloride salts of some coupling reagents, polymerization or decomposition of the pyrrole moiety can occur. The addition of a non-nucleophilic base like DIEA (N,N-Diisopropylethylamine) can neutralize the acid and prevent these side reactions.

Parameter	Recommendation for Yield Improvement	Rationale
Coupling Agent	HATU or TBTU	More efficient activation, reduced risk of N-acylurea formation.
Base	DIEA (1.5-2.0 equiv.)	Neutralizes HCl generated, preventing side reactions on the pyrrole ring.
Temperature	0°C to room temperature	Controlled initiation and sufficient time for reaction completion.
Solvent	Anhydrous DMF or DCM	Good solubility for reactants and inert under reaction conditions.

Experimental Protocol: Optimized Amide Coupling

• Dissolve 1-methylpyrrole-2-carboxylic acid (1.0 equiv.) in anhydrous DMF.

• Add DIEA (2.0 equiv.) and stir the solution at room temperature for 10 minutes.

• Cool the mixture to 0°C in an ice bath.

• Add HATU (1.2 equiv.) and stir for 15 minutes at 0°C.

• Introduce the ammonia source (e.g., a solution of ammonia in an appropriate solvent or ammonium chloride with an additional equivalent of base).

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, proceed with an appropriate aqueous work-up and purification by column chromatography or recrystallization.

Sources

• 1. mdpi.com [mdpi.com]

Technical Support Center: Investigating 1-Methylpyrrole-2-carboxamide in Overcoming Drug Resistance

Welcome to the technical support resource for researchers investigating the potential of 1-Methylpyrrole-2-carboxamide and related pyrrole-2-carboxamide derivatives in overcoming drug resistance. This guide is designed to provide practical, in-depth answers to common questions and troubleshooting tips for your experiments. While specific data on 1-Methylpyrrole-2-carboxamide is emerging, the principles outlined here are based on extensive research into the broader class of pyrrole-2-carboxamide compounds and their interactions with drug resistance mechanisms.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about 1-Methylpyrrole-2-carboxamide and its potential applications in drug resistance research.

Q1: What is the proposed mechanism of action for pyrrole-2-carboxamide derivatives in overcoming drug resistance?

A1: The primary proposed mechanism for many pyrrole-2-carboxamide derivatives is the inhibition of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1), multidrug resistance-associated protein 1 (MRP1/ABCC1), and breast cancer resistance protein (BCRP/ABCG2)[1][2][3]. These transporters are efflux pumps that actively remove chemotherapeutic agents from cancer cells, thereby reducing their intracellular concentration and efficacy[4][5]. By inhibiting these pumps, pyrrole-2-carboxamide derivatives can restore the sensitivity of resistant cells to anticancer drugs. Additionally, some derivatives have been shown to induce apoptosis, offering a parallel strategy to combat resistance[6][7].

Q2: How do I handle and store 1-Methylpyrrole-2-carboxamide?

A2: While specific handling instructions should be obtained from the supplier, general guidelines for pyrrole-based compounds suggest storing them in a cool, dry, and dark place to prevent degradation. For experimental use, a stock solution is typically prepared in an organic solvent like dimethyl sulfoxide (DMSO) and stored at -20°C or -80°C. It is important to minimize freeze-thaw cycles. Safety information for similar compounds suggests they may be harmful if swallowed and can cause skin and eye irritation[8][9][10]. Always consult the material safety data sheet (MSDS) for specific handling and safety precautions.

Q3: What are the appropriate concentration ranges to test for 1-Methylpyrrole-2-carboxamide?

A3: The optimal concentration range for a novel compound like 1-Methylpyrrole-2-carboxamide needs to be determined empirically. Based on studies of other pyrrole-2-carboxamide derivatives, a starting point for in vitro assays could be a broad range from nanomolar to low micromolar concentrations (e.g., 1 nM to 100 µM)[11]. A dose-response curve should be generated to determine the half-maximal inhibitory concentration (IC50) or effective concentration (EC50) for the desired effect (e.g., efflux pump inhibition, cytotoxicity).

Q4: Can 1-Methylpyrrole-2-carboxamide be used in combination with conventional chemotherapy?

A4: Yes, the primary application of compounds that overcome drug resistance is in combination therapy. The goal is to use the pyrrole-2-carboxamide derivative to re-sensitize resistant cells to a standard chemotherapeutic agent. When designing combination experiments, it is crucial to assess potential synergistic, additive, or antagonistic effects. This is often evaluated using the combination index (CI) method based on the Chou-Talalay method.

Section 2: Troubleshooting Experimental Workflows

This section provides troubleshooting guidance for common issues encountered during the experimental evaluation of 1-Methylpyrrole-2-carboxamide.

Issue 1: Inconsistent or No Effect on Reversing Drug Resistance

Question: I am not observing a significant reversal of drug resistance when I co-administer 1-Methylpyrrole-2-carboxamide with a chemotherapeutic agent in my resistant cell line. What could be the issue?

Answer:

• Suboptimal Concentration: The concentration of 1-Methylpyrrole-2-carboxamide may be too low to effectively inhibit the target resistance mechanism.

  • Solution: Perform a thorough dose-response study with a wider range of concentrations. It is also important to determine the non-toxic concentration range of the compound to ensure that the observed effects are not due to general cytotoxicity.

• Incorrect Resistance Mechanism: The resistant cell line you are using may not rely on the efflux pump mechanism that 1-Methylpyrrole-2-carboxamide is hypothesized to target. Drug resistance is a multifaceted phenomenon that can also arise from target mutations, enhanced DNA repair, or evasion of apoptosis[12][13].

  • Solution: Characterize the resistance mechanism of your cell line. Use molecular techniques like Western blotting or qPCR to confirm the overexpression of relevant ABC transporters (e.g., P-gp, MRP1, BCRP).

• Compound Stability: The compound may be unstable in your cell culture medium or experimental conditions.

  • Solution: Check the stability of 1-Methylpyrrole-2-carboxamide in your experimental setup over the time course of your assay. This can be done using analytical techniques like HPLC.

• Experimental Design: The timing of drug addition could be critical.

  • Solution: Try pre-incubating the cells with 1-Methylpyrrole-2-carboxamide for a specific period (e.g., 1-4 hours) before adding the chemotherapeutic agent to ensure adequate inhibition of the efflux pumps.

Issue 2: High Background Signal in Efflux Pump Inhibition Assays

Question: I am using a fluorescent substrate (e.g., Rhodamine 123 for P-gp) to measure efflux pump activity, but I am getting a high background signal, making it difficult to interpret my results. What can I do?

Answer:

• Autofluorescence of the Compound: 1-Methylpyrrole-2-carboxamide itself might be fluorescent at the excitation and emission wavelengths of your reporter dye.

  • Solution: Run a control experiment with 1-Methylpyrrole-2-carboxamide alone (without the fluorescent substrate) to measure its intrinsic fluorescence. If it is significant, you may need to subtract this background or consider a different fluorescent substrate with a non-overlapping spectrum.

• Non-specific Binding of the Dye: The fluorescent substrate may be binding non-specifically to cellular components or the plate.

  • Solution: Optimize the concentration of the fluorescent substrate and the incubation time. Ensure thorough washing steps to remove any unbound dye.

• Cell Health: Unhealthy or dying cells can exhibit increased membrane permeability, leading to higher intracellular fluorescence.

  • Solution: Ensure your cells are healthy and in the logarithmic growth phase. Use a viability dye (e.g., propidium iodide) to exclude dead cells from your analysis, especially if using flow cytometry.

Workflow for Assessing Efflux Pump Inhibition

Here is a generalized workflow for an efflux pump inhibition assay.

Caption: A generalized workflow for an in vitro efflux pump inhibition assay.

Issue 3: Difficulty in Interpreting Cytotoxicity Data in Combination Studies

Question: I am struggling to determine if the enhanced cell death I see in my combination therapy experiment is due to synergy or simply an additive effect. How can I analyze this?

Answer:

• Lack of Proper Controls: It is essential to have the right controls to properly assess the interaction between the two drugs.

  • Solution: Your experiment should include:

    • Untreated cells (negative control)

    • Cells treated with the chemotherapeutic agent alone (across a range of concentrations)

    • Cells treated with 1-Methylpyrrole-2-carboxamide alone (across a range of concentrations)

    • Cells treated with the combination of both agents.

• Data Analysis Method: Visual inspection of dose-response curves can be misleading.

  • Solution: Use a quantitative method to determine the nature of the drug interaction. The Combination Index (CI) method developed by Chou and Talalay is a widely accepted approach. Software like CompuSyn can be used to calculate CI values:

    • CI < 1 indicates synergy

    • CI = 1 indicates an additive effect

    • CI > 1 indicates antagonism

Signaling Pathway of P-glycoprotein Mediated Drug Efflux and its Inhibition

Caption: Inhibition of P-gp mediated drug efflux by 1-Methylpyrrole-2-carboxamide.

Section 3: Data Summary and Experimental Protocols

Table 1: Representative IC50 Values for Pyrrole-2-Carboxamide Derivatives in Cancer Cell Lines

Compound Class	Cell Line	Resistance Mechanism	IC50 (µM)	Reference
Pyrrolopyrimidines	MRP1-overexpressing	MRP1 Efflux	0.1 - 10	[14]
Pyrrole-carboxamides	Paclitaxel-resistant breast cancer	Tubulin alteration	0.01 - 1	[15]
5-methyl-2-carboxamidepyrroles	Colorectal cancer	mPGES-1/sEH	1 - 20	[11]

Note: These values are for related compounds and should be used as a general guide. The specific activity of 1-Methylpyrrole-2-carboxamide needs to be determined experimentally.

Protocol 1: General Procedure for Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed drug-sensitive and drug-resistant cells in 96-well plates at a density of 5,000-10,000 cells per well. Allow cells to adhere overnight.

• Drug Treatment: Treat cells with serial dilutions of 1-Methylpyrrole-2-carboxamide, the chemotherapeutic agent, or a combination of both. Include untreated and solvent (DMSO) controls.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot dose-response curves and determine IC50 values.

Protocol 2: Rhodamine 123 Efflux Assay (Flow Cytometry)

• Cell Preparation: Harvest cells and resuspend them in phenol red-free medium at a concentration of 1 x 10^6 cells/mL.

• Inhibitor Treatment: Aliquot cells into flow cytometry tubes. Add 1-Methylpyrrole-2-carboxamide at the desired concentrations. Include a known P-gp inhibitor (e.g., verapamil) as a positive control. Incubate for 30 minutes at 37°C.

• Rhodamine 123 Loading: Add Rhodamine 123 to a final concentration of 1 µM and incubate for 30 minutes at 37°C in the dark.

• Efflux Period: Wash the cells with ice-cold PBS to remove extracellular Rhodamine 123. Resuspend the cells in fresh, pre-warmed medium (with or without the inhibitor) and incubate for 1-2 hours at 37°C to allow for efflux.

• Flow Cytometry Analysis: Place the tubes on ice to stop the efflux. Analyze the intracellular fluorescence of Rhodamine 123 using a flow cytometer (e.g., FITC channel).

• Data Analysis: Compare the mean fluorescence intensity of treated cells to that of untreated controls. An increase in fluorescence indicates inhibition of efflux.

References

• Zhang, J., et al. (2022). Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. Journal of Medicinal Chemistry, 65(15), 10638–10657. [Link]

• Grasso, S., et al. (2024). 5‐methyl‐2‐carboxamidepyrrole‐based novel dual mPGES‐1/sEH inhibitors as promising anticancer candidates. Archiv der Pharmazie. [Link]

• Petrus, I.-C., et al. (2024). Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. International Journal of Molecular Sciences, 25(2), 1095. [Link]

• Wiyakrutta, S., et al. (2017). 1-Methoxypyrrole-2-carboxamide-A new pyrrole compound isolated from Streptomyces griseocarneus SWW368. The Journal of General and Applied Microbiology, 63(2), 134-139. [Link]

• PubChem. (n.d.). 1H-pyrrole-2-carboxamide. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 1-Methyl-1H-pyrrole-2-carbaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• Braconi, L., et al. (2021). Nature-Inspired 1-Phenylpyrrolo[2,1-a]isoquinoline Scaffold for Novel Antiproliferative Agents Circumventing P-Glycoprotein-Dependent Multidrug Resistance. Molecules, 26(15), 4478. [Link]

• PubChem. (n.d.). Methyl pyrrole-2-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Methyl 1-methylpyrrole-2-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• Al-Thubiani, W. S. (2023). The Role of P-Glycoprotein (P-gp) in Cancer Multidrug Resistance (MDR): Challenges for Inhibiting P-gp in the Context of Overcoming MDR. Journal of Pharmaceutical Research International, 35(18), 1-14. [Link]

• Zhang, J., et al. (2022). Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. Journal of Medicinal Chemistry, 65(15), 10638-10657. [Link]

• Ferri, E., et al. (2009). Study of the effects of a new pyrazolecarboxamide: changes in mitochondria and induction of apoptosis. Apoptosis, 14(7), 897-907. [Link]

• Singh, S., et al. (2021). Clinically-Relevant ABC Transporter for Anti-Cancer Drug Resistance. Cancers, 13(19), 4765. [Link]

• Kumar, A., et al. (2024). Pyrrole-based inhibitors of RND-type efflux pumps reverse antibiotic resistance and display anti-virulence potential. RSC Medicinal Chemistry, 15(4), 1024-1035. [Link]

• Wu, C.-P., et al. (2011). ABC Transporters in Multidrug Resistance and Pharmacokinetics, and Strategies for Drug Development. Current Drug Metabolism, 12(7), 600-610. [Link]

• Abuhusain, H. Y., et al. (2023). P-glycoprotein Inhibition as a Therapeutic Approach for Overcoming Multidrug Resistance in Cancer: Current Status and Future Perspectives. Cancers, 15(16), 4078. [Link]

• Galembikova, A., et al. (2023). Mechanisms of cytotoxic activity of pyrrole-carboxamides against multidrug-resistant tumor cell sublines. Uspekhi Molekulyarnoy Onkologii, 10(3), 48-56. [Link]

• Li, W., et al. (2021). Mechanism of multidrug resistance to chemotherapy mediated by P-glycoprotein (Review). Molecular Medicine Reports, 24(5), 1-10. [Link]

• Kumar, A., et al. (2021). Evaluation of Heterocyclic Carboxamides as Potential Efflux Pump Inhibitors in Pseudomonas aeruginosa. Antibiotics, 11(1), 32. [Link]

• Glavinas, H., et al. (2004). The Role of ABC Transporters in Drug Resistance, Metabolism and Toxicity. Current Drug Delivery, 1(1), 27-42. [Link]

• Mane, Y. D., et al. (2017). Design and Synthesis of Diverse Pyrrole-2-carboxamide Derivatives as a Potent Antibacterial Agents. Journal of Heterocyclic Chemistry, 54(4), 2627-2634. [Link]

• Neuhoff, S., et al. (2023). Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays. Pharmaceutics, 15(11), 2525. [Link]

• Munita, J. M., & Arias, C. A. (2016). Drug Resistance: An Incessant Fight against Evolutionary Strategies of Survival. Virulence, 7(8), 896-907. [Link]

• Morad, G., et al. (2021). A Review of the Current Impact of Inhibitors of Apoptosis Proteins and Their Repression in Cancer. Cancers, 13(18), 4543. [Link]

• Shinde, V., et al. (2012). Synthesis, docking and biological evaluation of pyrrole-2-carbohydrazide derivatives. VLife Sciences. [Link]

• Glavinas, H., et al. (2004). The role of ABC transporters in drug resistance, metabolism and toxicity. SOLVO Biotechnology. [Link]

• Al-kuraishy, H. M., et al. (2022). Efflux Pump Inhibitors: New Hope in Microbial Multidrug Resistance. Journal of Laboratory Physicians, 14(03), 271-272. [Link]

• Wu, S., et al. (2020). Insect ATP-Binding Cassette (ABC) Transporters: Roles in Xenobiotic Detoxification and Bt Insecticidal Activity. International Journal of Molecular Sciences, 21(23), 9272. [Link]

• Ye, W., et al. (2022). Cancer and apoptosis: The apoptotic activity of plant and marine natural products and their potential as targeted cancer therapeutics. Frontiers in Pharmacology, 13, 959451. [Link]

• Wang, Y., et al. (2023). Discovery of Pyrrolopyrazine Carboxamide Derivatives as Potent and Selective FGFR2/3 Inhibitors that Overcome Mutant Resistance. Journal of Medicinal Chemistry, 66(5), 3549-3571. [Link]

• Vicker, N., et al. (2007). Studies on pyrrolopyrimidines as selective inhibitors of multidrug-resistance-associated protein in multidrug resistance. Bioorganic & Medicinal Chemistry Letters, 17(5), 1359-1363. [Link]

• Prajapati, S. K., et al. (2022). Multidrug Resistance of Cancer Cells and the Vital Role of P-Glycoprotein. Applied Sciences, 12(18), 9294. [Link]

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• 3. ABC Transporters in Multidrug Resistance and Pharmacokinetics, and Strategies for Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanism of multidrug resistance to chemotherapy mediated by P-glycoprotein (Review) - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Frontiers | Cancer and apoptosis: The apoptotic activity of plant and marine natural products and their potential as targeted cancer therapeutics [frontiersin.org]
• 8. 1H-pyrrole-2-carboxamide | C5H6N2O | CID 573553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Methyl pyrrole-2-carboxylate | C6H7NO2 | CID 136930 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Methyl 1-methylpyrrole-2-carboxylate | C7H9NO2 | CID 142178 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 15. researchgate.net [researchgate.net]

Technical Support Center: Mitigating Off-Target Effects with 1-Methylpyrrole-2-carboxamide-Based Polyamides

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for researchers utilizing 1-Methylpyrrole-2-carboxamide and its derivatives in the design of sequence-specific DNA-binding polyamides. This guide is intended for professionals in molecular biology, drug discovery, and gene therapy who are leveraging these powerful tools to enhance the precision of their genomic interventions. Here, we address common challenges and frequently asked questions to help you optimize your experiments and achieve reliable, on-target results.

Section 1: Frequently Asked Questions (FAQs)

This section provides foundational knowledge on the mechanism and application of Pyrrole-Imidazole Polyamides (PIPs).

Q1: What are Pyrrole-Imidazole Polyamides (PIPs), and how do they achieve sequence-specific DNA binding?

A1: Pyrrole-Imidazole Polyamides (PIPs) are a class of small molecules designed to bind to the minor groove of DNA with high affinity and sequence specificity.[1] They are composed of repeating units of N-methylpyrrole (Py) and N-methylimidazole (Im) aromatic amino acids linked by peptide bonds, one of which is the titular 1-methylpyrrole-2-carboxamide building block. The specificity arises from a set of "pairing rules" where different combinations of these rings recognize specific DNA base pairs. For instance, an Im/Py pair distinguishes a G-C base pair from a C-G pair, while a Py/Py pair recognizes A-T or T-A base pairs.[2] By arranging these units in a specific sequence, a polyamide can be programmed to target a unique DNA sequence, typically 5-10 base pairs in length.[2]

Q2: How do these polyamides help in reducing the off-target effects of gene-editing tools like CRISPR-Cas9?

A2: Gene-editing nucleases like Cas9 can sometimes bind to and cleave unintended genomic sites that are highly similar to the intended target sequence, leading to off-target mutations.[3][4] PIPs can be designed to bind with high affinity to these known or predicted off-target sites. By occupying the minor groove at these locations, the polyamide acts as a "shield," sterically hindering the Cas9-gRNA complex from accessing and cleaving the DNA. This preventative binding redirects the gene-editing machinery to the intended on-target site, thereby increasing the overall precision and safety of the experiment.

Q3: What are the fundamental "pairing rules" for designing a sequence-specific PIP?

A3: The design of PIPs is guided by a well-established recognition code. The polyamides bind in an anti-parallel, side-by-side dimeric fashion in the DNA minor groove. The key pairings are summarized in the table below.

Polyamide Pair (Antiparallel)	Recognized DNA Base Pair
Imidazole (Im) / Pyrrole (Py)	G • C
Pyrrole (Py) / Imidazole (Im)	C • G
Pyrrole (Py) / Pyrrole (Py)	A • T or T • A
Hydroxypyrrole (Hp) / Pyrrole (Py)	T • A

This table provides a simplified overview. The design of high-affinity binders often involves additional considerations, including the use of β-alanine to introduce flexibility.

Q4: What are the primary limitations or challenges when working with PIPs?

A4: While powerful, PIPs have limitations. Their primary challenges include:

• Delivery: Efficiently delivering the polyamides into the cell nucleus can be difficult.

• Specificity Range: While highly specific, designing polyamides for very long, unique sequences (>10 bp) can decrease binding affinity and specificity.[2]

• Off-Target Binding of the Polyamide Itself: Although designed for a specific sequence, a PIP may have its own off-target binding sites throughout the genome, which must be characterized.[1]

• Synthesis and Purification: The chemical synthesis of long or complex polyamides can be challenging and requires expertise in solid-phase peptide synthesis.[5]

Section 2: Troubleshooting Guide

This guide addresses specific experimental problems in a question-and-answer format.

Q: My polyamide shows low binding affinity to its target DNA sequence in my electrophoretic mobility shift assay (EMSA). What are the likely causes and solutions?

A: This is a common issue that can stem from several factors. Let's break down the troubleshooting process.

• Possible Cause 1: Incorrect Polyamide Synthesis or Purity.

  • Causality: Errors during solid-phase synthesis can lead to a truncated or incorrect polyamide sequence. Impurities from the synthesis or cleavage process can also interfere with binding.

  • Solution:

    • Verify Molecular Weight: Use Mass Spectrometry (MALDI-TOF or ESI-MS) to confirm that the molecular weight of your synthesized compound matches the expected value.

    • Assess Purity: Use High-Performance Liquid Chromatography (HPLC) to assess the purity of your sample. Aim for >95% purity for quantitative binding assays. If impure, re-purify the compound.

• Possible Cause 2: Suboptimal Binding Buffer Conditions.

  • Causality: DNA binding by PIPs is sensitive to pH and ionic strength. The positively charged imidazole rings require a specific electrostatic environment to properly engage the minor groove.

  • Solution:

    • Optimize Salt Concentration: Perform a salt titration. Test a range of KCl or NaCl concentrations (e.g., 10 mM to 100 mM). Too high a salt concentration can weaken electrostatic interactions.

    • Check pH: Ensure your binding buffer pH is within the optimal range, typically between 7.0 and 8.0.

    • Include Carrier DNA: Add a non-specific competitor DNA (like poly(dI-dC)) to the binding reaction to reduce non-specific interactions with the labeled probe.

• Possible Cause 3: Issues with the DNA Probe.

  • Causality: The DNA oligonucleotide used in the assay may be forming secondary structures (e.g., hairpins) that distort the minor groove and prevent polyamide binding.

  • Solution:

    • Denature and Anneal Properly: Ensure your complementary DNA strands are properly annealed by heating to 95°C and slowly cooling to room temperature.

    • Sequence Redesign: Analyze your target sequence for potential self-complementarity using DNA analysis software. If possible, select a target sequence less prone to secondary structures.

Q: I'm using a PIP to block a known CRISPR off-target site, but I still detect cleavage at that site via sequencing. Why is it not working?

A: This indicates incomplete "shielding" of the off-target site. Here’s how to troubleshoot this scenario.

• Possible Cause 1: Insufficient Polyamide Concentration.

  • Causality: The polyamide and the Cas9 nuclease are in a competitive binding equilibrium at the off-target site. If the polyamide concentration is too low, it will not effectively outcompete the nuclease for access to the DNA.

  • Solution:

    • Perform a Dose-Response Experiment: Treat your cells with a range of polyamide concentrations to find the optimal dose that maximizes off-target suppression without inducing toxicity.

    • Staggered Dosing: Consider pre-incubating the cells with the polyamide for several hours before introducing the CRISPR-Cas9 components. This gives the polyamide time to engage its genomic targets before the nuclease is introduced.

• Possible Cause 2: The Polyamide Itself Has Low Affinity for the Off-Target Site.

  • Causality: The designed polyamide may not bind the intended off-target sequence with sufficient affinity to effectively block the nuclease. This can happen if the off-target sequence is not a perfect match for the polyamide's preferred binding site.

  • Solution:

    • In Vitro Validation: Before moving to cell-based assays, confirm the high-affinity binding of your polyamide to the specific off-target DNA sequence using an in vitro method like DNase I footprinting or Surface Plasmon Resonance (SPR).

    • Redesign the Polyamide: If the affinity is low, you may need to redesign the polyamide to be a better match for the off-target sequence, potentially by extending the length of the polyamide for greater specificity.[2]

• Possible Cause 3: Poor Cellular or Nuclear Uptake.

  • Causality: The polyamide may not be efficiently crossing the cell and nuclear membranes to reach its DNA target in the nucleus.

  • Solution:

    • Use Cellular Uptake Assays: Confirm that your polyamide is entering the cells. This can be done by conjugating the polyamide to a fluorescent dye and using fluorescence microscopy to visualize its subcellular localization.

    • Modify for Delivery: If uptake is poor, consider conjugating the polyamide to a cell-penetrating peptide (CPP) or using a lipid-based transfection reagent to improve delivery.

Section 3: Key Protocols & Methodologies

Protocol 1: General Workflow for Assessing Off-Target Reduction using DNase I Footprinting

This protocol provides a framework for validating the ability of a PIP to protect a specific DNA site from enzymatic cleavage, mimicking the "shielding" effect.

• Probe Preparation: a. Synthesize two complementary oligonucleotides, one of which contains the target DNA sequence for the polyamide. b. Label one strand at the 5' end with a radioactive (³²P) or fluorescent tag. c. Anneal the labeled and unlabeled strands to create a double-stranded DNA probe.

• Binding Reaction: a. Set up a series of reactions in a binding buffer (e.g., 10 mM Tris-HCl pH 7.5, 50 mM KCl, 5 mM MgCl₂). b. To each reaction, add a fixed amount of the labeled DNA probe. c. Add increasing concentrations of your polyamide to the respective tubes. Include a "no polyamide" control. d. Incubate at room temperature for at least 30 minutes to allow binding equilibrium to be reached.

• DNase I Digestion: a. Add a pre-determined, limiting amount of DNase I to each reaction tube. The amount should be optimized to achieve partial, single-hit cleavage in the control lane. b. Incubate for a short, fixed time (e.g., 1-2 minutes). c. Stop the reaction by adding a stop solution containing a strong chelator like EDTA.

• Analysis: a. Denature the DNA fragments by heating in a formamide-containing loading buffer. b. Separate the fragments by size using denaturing polyacrylamide gel electrophoresis (PAGE). c. Visualize the DNA fragments using autoradiography (for ³²P) or a fluorescence imager.

• Interpretation: a. The "no polyamide" lane will show a ladder of bands corresponding to cleavage at every nucleotide position. b. In lanes with sufficient polyamide concentration, a "footprint" will appear as a region of protection (a blank space in the ladder) at the specific site where the polyamide is bound, preventing DNase I cleavage. The size and clarity of the footprint indicate the binding affinity and specificity of your polyamide.

Section 4: Visualizations and Data

Diagram 1: Mechanism of Off-Target Effect Reduction by a PIP

Caption: A diagram illustrating how a Pyrrole-Imidazole Polyamide (PIP) selectively binds to an off-target DNA site, thereby preventing an editing nuclease like Cas9 from binding and causing an unwanted mutation.

Diagram 2: Experimental Workflow for PIP Design and Validation

Caption: A streamlined workflow for the rational design, synthesis, and validation of a Pyrrole-Imidazole Polyamide (PIP) intended to mitigate off-target effects.

References

• Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. (2023). MDPI. [Link]

• Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. (n.d.). PubMed Central. [Link]

• Synthesis, docking and biological evaluation of pyrrole-2-carbohydrazide derivatives. (2015). VLife Sciences. [Link]

• Troubleshooting and optimizing lab experiments. (2022). YouTube. [Link]

• Off-target effects in CRISPR/Cas9 gene editing. (n.d.). PMC - NIH. [Link]

• Binding site size limit of the 2:1 pyrrole-imidazole polyamide-DNA motif. (n.d.). PMC - NIH. [Link]

• 1-Methoxypyrrole-2-carboxamide-A new pyrrole compound isolated from Streptomyces griseocarneus SWW368. (n.d.). PubMed. [Link]

• The precision paradox: Off-target effects in gene editing. (n.d.). Drug Discovery News. [Link]

• Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. (n.d.). PMC - PubMed Central. [Link]

• Pyrrole-2-carboxaldehyde. (n.d.). Organic Syntheses Procedure. [Link]

• Design of Sequence-Specific DNA Binding Molecules for DNA Methyltransferase Inhibition. (2014). Journal of the American Chemical Society. [Link]

• Off-target genome editing. (n.d.). Wikipedia. [Link]

• The Road Not Taken with Pyrrole-Imidazole Polyamides: Off-Target Effects and Genomic Binding. (2020). PubMed Central. [Link]

Sources

• 1. The Road Not Taken with Pyrrole-Imidazole Polyamides: Off-Target Effects and Genomic Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Binding site size limit of the 2:1 pyrrole-imidazole polyamide-DNA motif - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Off-target effects in CRISPR/Cas9 gene editing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Off-target genome editing - Wikipedia [en.wikipedia.org]
• 5. vlifesciences.com [vlifesciences.com]

Technical Support Center: Optimizing Assay Conditions for 1-Methylpyrrole-2-carboxamide

This guide is designed for researchers, scientists, and drug development professionals to provide expert guidance on optimizing assay conditions for 1-Methylpyrrole-2-carboxamide. Here, we address common challenges and provide practical solutions to ensure the scientific integrity and reproducibility of your experiments.

Introduction to 1-Methylpyrrole-2-carboxamide in Research

1-Methylpyrrole-2-carboxamide belongs to the broader class of pyrrole-containing compounds, which are of significant interest in medicinal chemistry due to their diverse biological activities.[1][2][3] Understanding the physicochemical properties and potential assay-related artifacts of this specific molecule is paramount for generating reliable and meaningful data. This guide will walk you through critical considerations, from initial compound handling to complex cellular assay troubleshooting.

Part 1: Compound Characteristics and Handling

A thorough understanding of the physical and chemical properties of 1-Methylpyrrole-2-carboxamide is the foundation of successful assay development.

Physicochemical Properties

Below is a summary of the computed properties for N-Methyl-1H-pyrrole-2-carboxamide.

Property	Value	Source
Molecular Formula	C₆H₈N₂O	[4]
Molecular Weight	124.14 g/mol	[4]
XLogP3	0.6	[4]
Hydrogen Bond Donor Count	1	[4]
Hydrogen Bond Acceptor Count	1	[4]

Note: These are computationally derived properties and should be used as a guide. Experimental validation is recommended.

Solubility and Stock Solution Preparation

Proper dissolution and storage of 1-Methylpyrrole-2-carboxamide are critical to avoid issues such as precipitation and degradation.

Recommended Solvents:

• Primary Stock: High-purity, anhydrous Dimethyl Sulfoxide (DMSO) is the recommended solvent for creating a high-concentration primary stock solution.

• Aqueous Solutions: Due to its moderate XLogP3 value, 1-Methylpyrrole-2-carboxamide is expected to have limited aqueous solubility. Direct dissolution in aqueous buffers is not recommended for high concentrations.

Protocol for Stock Solution Preparation:

• Weighing: Accurately weigh the desired amount of 1-Methylpyrrole-2-carboxamide in a clean, dry vial.

• Dissolution: Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 20 mM).

• Mixing: Gently vortex or sonicate at room temperature until the compound is completely dissolved. Visually inspect for any particulates.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.[5]

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for my final assay concentration of 1-Methylpyrrole-2-carboxamide?

A1: While your stock solution should be in DMSO, the final concentration of DMSO in your assay should be kept to a minimum, typically below 0.5%, to avoid solvent-induced artifacts. Serial dilutions should first be performed in DMSO before the final dilution into your aqueous assay buffer.[6]

Q2: How can I prevent my compound from precipitating in the aqueous assay buffer?

A2: Precipitation upon dilution is a common issue with hydrophobic compounds. To mitigate this:

• Ensure your final DMSO concentration is consistent across all wells.

• Make the final dilution into the assay buffer just before adding it to the assay plate.

• Gently mix the final dilution thoroughly.

• Consider the inclusion of a non-ionic surfactant like Tween-20 (at a low concentration, e.g., 0.01%) in your assay buffer, but be sure to validate its compatibility with your assay components.

Q3: What is the expected stability of 1-Methylpyrrole-2-carboxamide in solution?

A3: The N-methylation of the pyrrole ring generally increases its stability compared to the unsubstituted pyrrole.[7] However, the amide bond can be susceptible to hydrolysis under strongly acidic or basic conditions. For optimal stability, maintain your assay buffer at a neutral pH (around 7.4). Stock solutions in anhydrous DMSO are generally stable for several months when stored properly at -20°C or below.[5]

Q4: Could 1-Methylpyrrole-2-carboxamide be a Pan-Assay Interference Compound (PAINS)?

A4: While the 1-Methylpyrrole-2-carboxamide scaffold itself is not a classic PAINS structure, it's always prudent to be aware of the possibility of assay interference.[8] Pyrrole-containing compounds can sometimes exhibit reactivity or fluorescence that may lead to false-positive results.[1] It is crucial to perform appropriate counter-screens and orthogonal assays to validate any observed activity.[8]

Part 3: Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during assays with 1-Methylpyrrole-2-carboxamide.

Issue 1: High Variability in Assay Results

Potential Cause	Troubleshooting Steps
Compound Precipitation	1. Visually inspect wells for any signs of precipitation. 2. Centrifuge the plate briefly before reading. 3. Re-evaluate the final DMSO concentration and consider a lower final compound concentration.
Inconsistent Pipetting	1. Ensure pipettes are properly calibrated. 2. Use fresh pipette tips for each dilution and transfer. 3. Mix well after each addition.
Edge Effects	1. Do not use the outer wells of the microplate for experimental samples. 2. Ensure proper plate sealing to prevent evaporation.
Reagent Instability	1. Prepare fresh reagents for each experiment. 2. Avoid repeated freeze-thaw cycles of stock solutions.

Issue 2: No or Weak Compound Activity

Potential Cause	Troubleshooting Steps
Compound Degradation	1. Prepare a fresh dilution from a new aliquot of the stock solution. 2. Verify the pH of your assay buffer is within a stable range (typically 6-8).
Incorrect Concentration	1. Double-check all dilution calculations. 2. Consider performing a dose-response curve over a wider concentration range.
Low Cell Permeability (for cellular assays)	1. Increase the incubation time to allow for sufficient cellular uptake. 2. If feasible, perform a cellular uptake assay to confirm the compound is entering the cells.
Target Not Susceptible	1. Confirm the biological rationale for the expected activity. 2. Use a known positive control inhibitor for your target to validate the assay system.

Issue 3: Suspected False-Positive "Hit"

Potential Cause	Troubleshooting Steps
Compound Autofluorescence	1. Read the assay plate in the absence of the fluorescent substrate/probe to measure the compound's intrinsic fluorescence. 2. If the compound is fluorescent, consider an alternative assay with a different detection method (e.g., luminescence or absorbance).
Assay Interference (PAINS-like behavior)	1. Perform a counter-screen in the absence of the target protein to identify non-specific effects. 2. Test the compound in an orthogonal assay that measures the same biological endpoint through a different mechanism.[8]
Compound Aggregation	1. Include a low concentration of a non-ionic detergent (e.g., 0.01% Tween-20) in the assay buffer. 2. Perform dynamic light scattering (DLS) to assess for aggregate formation at the assay concentration.

Part 4: Experimental Protocols and Workflows

Protocol 1: Standard Dose-Response Experiment

This protocol outlines a typical workflow for determining the IC₅₀ of 1-Methylpyrrole-2-carboxamide in a biochemical or cellular assay.

• Prepare Compound Plate:

  • Create a serial dilution of the 1-Methylpyrrole-2-carboxamide stock solution in DMSO. A common starting point is a 10-point, 3-fold dilution series.

  • Transfer a small volume (e.g., 1 µL) of each dilution to the wells of your assay plate.

• Add Assay Components:

  • For biochemical assays, add the assay buffer, enzyme, and any necessary co-factors.

  • For cellular assays, add the cell suspension to each well.

• Pre-incubation:

  • Incubate the plate for a predetermined time (e.g., 15-30 minutes) at the desired temperature to allow the compound to interact with the target.

• Initiate Reaction:

  • Add the substrate to initiate the reaction.

• Incubation:

  • Incubate the plate for the optimal reaction time.

• Read Plate:

  • Read the plate using the appropriate detection method (e.g., fluorescence, luminescence, absorbance).

• Data Analysis:

  • Plot the normalized data against the log of the inhibitor concentration and fit to a four-parameter logistic equation to determine the IC₅₀.

Workflow for Investigating Cellular Effects

Caption: Workflow for characterizing the cellular effects of 1-Methylpyrrole-2-carboxamide.

Part 5: Data Interpretation and Best Practices

• Dose-Response Curves: A well-behaved inhibitor should exhibit a sigmoidal dose-response curve with a clear upper and lower plateau. A steep or shallow curve may indicate assay artifacts or a complex mechanism of action.

• IC₅₀ vs. Kᵢ: Remember that the IC₅₀ value is dependent on the assay conditions, particularly the substrate concentration. For competitive inhibitors, the IC₅₀ can be converted to a Kᵢ (inhibition constant) using the Cheng-Prusoff equation.

• Reproducibility: Always perform experiments in replicate (at least duplicate, preferably triplicate) and repeat key experiments on different days to ensure the reproducibility of your findings.

• Controls are Key: The proper use of positive, negative, and vehicle (e.g., DMSO) controls is essential for validating your assay and interpreting your results.

References

• PubChem Compound Summary for CID 23273389, N-Methyl-1H-pyrrole-2-carboxamide. National Center for Biotechnology Information. [Link]

• Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. (2020). National Institutes of Health. [Link]

• Pyrrole and Fused Pyrrole Compounds with Bioactivity against Inflammatory Mediators. (2017). National Institutes of Health. [Link]

• PYRROLE CHEMISTRY: I. SUBSTITUTION REACTIONS OF 1-METHYLPYRROLE. (1951). Canadian Science Publishing. [Link]

• Therapeutic Significance of Pyrrole in Drug Delivery. (2017). SciTechnol. [Link]

• Therapeutic potential of pyrrole and pyrrolidine analogs: an update. (2021). Springer. [Link]

• Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. (2022). National Center for Biotechnology Information. [Link]

Sources

• 1. Pyrrole and Fused Pyrrole Compounds with Bioactivity against Inflammatory Mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scitechnol.com [scitechnol.com]
• 3. Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. N-Methyl-1H-pyrrole-2-carboxamide | C6H8N2O | CID 23273389 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns - PMC [pmc.ncbi.nlm.nih.gov]

"1-Methylpyrrole-2-carboxamide" common pitfalls in biological assays

Prepared by the Senior Application Scientist Team

Welcome to the technical support resource for researchers utilizing 1-Methylpyrrole-2-carboxamide and its structural analogs. This guide is designed to provide expert insights, troubleshooting strategies, and answers to frequently asked questions, empowering you to navigate the common pitfalls associated with this class of compounds in biological assays. Our goal is to ensure the integrity and reproducibility of your experimental data.

Troubleshooting Guide: From Inconsistent Data to Actionable Insights

Encountering unexpected results is a common aspect of research. This section is structured to help you diagnose and resolve issues based on the symptoms observed in your experiments.

Symptom 1: Inconsistent Results or Poor Reproducibility

This is often the most frustrating issue, where dose-response curves are erratic, and replicates show high variability. The root cause frequently lies in the physicochemical properties of the compound itself.

Potential Cause: Poor Aqueous Solubility and Compound Aggregation

Pyrrole-carboxamide scaffolds, especially those with lipophilic substituents, can exhibit low aqueous solubility.[1][2] When a concentrated stock solution (typically in DMSO) is diluted into aqueous assay buffer, the compound can precipitate or form aggregates if its solubility limit is exceeded. These aggregates can act as non-specific inhibitors or otherwise interfere with the assay, leading to highly variable results.

Step-by-Step Troubleshooting Protocol:

• Verify Stock Solution Integrity:

  • Visually inspect your DMSO stock solution for any signs of precipitation. If crystals are present, gently warm the vial to 37°C and vortex until fully dissolved.

  • Always centrifuge the vial at high speed (>10,000 x g) for 5-10 minutes before use to pellet any undissolved micro-precipitates. Use the supernatant for dilutions.

• Determine Kinetic Solubility in Assay Buffer:

  • Prepare a series of dilutions of your compound from a DMSO stock into your final assay buffer.

  • Measure turbidity or light scattering using a nephelometer or a plate reader at a wavelength like 600 nm immediately after dilution and again after the planned incubation period. A significant increase in signal indicates precipitation.

• Refine Dilution Protocol:

  • Avoid single, large dilution steps. Employ a serial dilution method, ensuring vigorous mixing at each step to minimize localized high concentrations that can trigger precipitation.

  • Consider the final DMSO concentration. While often benign, ensure it remains constant across all wells (including controls) and is typically below 0.5% to avoid solvent-induced artifacts.

Expert Insight: The formation of aggregates can lead to a phenomenon known as Pan-Assay Interference Compounds (PAINS). These aggregates non-specifically sequester proteins, leading to false-positive hits in many screening assays. Running a control assay with a known PAIN compound can help validate if your assay is susceptible to this artifact.

Symptom 2: Lower Than Expected or No Biological Activity

When a compound expected to be active shows a weak or non-existent signal, it's crucial to systematically validate the compound's integrity, its interaction with the target, and the assay conditions.

Potential Cause 1: Compound Degradation

While many pyrrole structures are stable, the specific substitution pattern can influence susceptibility to hydrolysis or oxidation, especially during long incubation times or improper storage.

Troubleshooting Steps:

• Storage Conditions: Store the compound as a dry powder at -20°C or lower, protected from light and moisture. DMSO stock solutions should be stored in small, single-use aliquots at -20°C to avoid repeated freeze-thaw cycles. The recommended shelf life for related compounds when stored properly is 12 months or longer.[3]

• Analytical Verification: If in doubt, verify the compound's identity and purity using LC-MS or NMR. This confirms you are working with the correct, non-degraded molecule.

• Assay Duration: For lengthy assays (e.g., >24 hours in cell culture), assess compound stability in the assay medium by incubating it for the full duration and then analyzing its concentration and integrity via LC-MS.

Potential Cause 2: Inappropriate Assay Conditions

The observed activity of a compound is highly dependent on the context of the biological assay.

Troubleshooting Steps:

• Protein Concentration: For enzymatic assays, ensure the enzyme concentration is not excessively high, which would require a correspondingly high inhibitor concentration to achieve a measurable effect (the stoichiometric limit).

• Cofactor/Substrate Concentration: In competitive binding assays, ensure the concentration of the competing substrate or cofactor is appropriate (e.g., at or below its Km value) to allow for sensitive detection of inhibition.

• Cellular Uptake: For cell-based assays, poor membrane permeability can prevent the compound from reaching its intracellular target. Consider using cell lines with known transporter expression profiles or performing permeabilization experiments (with appropriate controls) to confirm target engagement.

Caption: Troubleshooting workflow for low compound activity.

Symptom 3: Unexpected Cytotoxicity

Observing cell death in assays not designed to measure it can confound results, for example, by reducing the signal in a reporter gene assay simply because there are fewer viable cells. While many pyrrole-2-carboxamide derivatives show low cytotoxicity, this should always be empirically verified.[1][4]

Troubleshooting Protocol: Parallel Viability Assessment

Core Principle: Always run a standard cytotoxicity assay in parallel with your primary functional assay, using the exact same cell line, media, incubation times, and compound concentrations.

Recommended Protocol: CellTiter-Glo® Luminescent Cell Viability Assay

This assay measures ATP levels, a key indicator of metabolically active cells.

• Plate Cells: Seed cells in a white-walled, clear-bottom 96-well plate at a density optimized for your cell line and incubate overnight.

• Compound Treatment: Treat cells with a serial dilution of 1-Methylpyrrole-2-carboxamide, including a vehicle-only control (e.g., 0.1% DMSO).

• Incubation: Incubate for the same duration as your primary assay.

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Record luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle control wells. A decrease in luminescence indicates a reduction in cell viability.

Parameter	Recommendation	Rationale
Assay Choice	ATP-based (e.g., CellTiter-Glo®) or Resazurin-based (e.g., alamarBlue™)	These provide a direct measure of metabolic activity, which is a sensitive indicator of cell health.
Concentration Range	Use the same concentrations as your primary functional assay.	To directly correlate any observed loss of function with a cytotoxic effect.
Timing	Run in parallel with the main experiment.	Ensures identical treatment conditions for accurate comparison.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to use for 1-Methylpyrrole-2-carboxamide?

For initial stock solutions, Dimethyl Sulfoxide (DMSO) is the recommended solvent due to its high solubilizing power for a wide range of organic molecules. Prepare a high-concentration stock (e.g., 10-50 mM). For final dilutions into aqueous buffers, ensure the final DMSO concentration is kept low and consistent across all conditions, ideally ≤0.5%.

Q2: How should I store the compound and its solutions?

• Solid Form: Store at -20°C in a desiccated, light-protected environment.[3]

• DMSO Stock Solutions: Aliquot into single-use volumes to avoid freeze-thaw cycles and store at -20°C. Before use, thaw completely and vortex to ensure homogeneity.

Q3: My assay involves a colorimetric or fluorescent readout. Could 1-Methylpyrrole-2-carboxamide interfere?

Yes, this is a possibility. Pyrrole-containing compounds can sometimes have intrinsic color or fluorescence, or they may quench the fluorescence of assay reagents.

Self-Validation Protocol:

• Run your assay with all components except the enzyme or cells.

• Add 1-Methylpyrrole-2-carboxamide at all concentrations you plan to test.

• Read the plate at your assay's specific wavelength(s).

• Any signal that changes in a dose-dependent manner indicates direct interference with the detection method. This signal should be subtracted from your experimental data as background.

Q4: What are the potential off-target effects of this compound class?

The pyrrole-amide scaffold can be found in molecules that bind to the minor groove of DNA, such as pyrrole-imidazole polyamides.[5][6] This binding can disrupt transcription factor binding and lead to widespread changes in gene expression that are independent of your intended protein target.[5]

Expert Recommendation: If you observe a potent cellular phenotype, it is crucial to perform counter-screens or target engagement studies to confirm that the effect is mediated by the intended target. Techniques like the Cellular Thermal Shift Assay (CETSA) can provide evidence of direct binding in a cellular context.

Sources

• 1. Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 1-methyl-2-pyrrole carboxaldehyde, 1192-58-1 [thegoodscentscompany.com]
• 4. 1-Methoxypyrrole-2-carboxamide-A new pyrrole compound isolated from Streptomyces griseocarneus SWW368 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. The Road Not Taken with Pyrrole-Imidazole Polyamides: Off-Target Effects and Genomic Binding - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Pharmacokinetic Properties with 1-Methylpyrrole-2-carboxamide

Welcome to the technical support center for researchers, scientists, and drug development professionals working with the 1-methylpyrrole-2-carboxamide scaffold. This guide is designed to provide in-depth, practical solutions to common challenges encountered during the experimental validation of this chemical series for improving pharmacokinetic (PK) properties. The content is structured in a question-and-answer format to directly address specific issues you may face in your research.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Foundational Concepts and Starting Points

Question 1: Why is the 1-methylpyrrole-2-carboxamide scaffold considered for improving pharmacokinetic properties?

The pyrrole-2-carboxamide core is a versatile scaffold in medicinal chemistry.[1] The strategic placement of the methyl group on the pyrrole nitrogen (N-methylation) offers several advantages for "drug-like" properties. This modification can block a potential site of metabolism and hydrogen bond donation, which often leads to improved metabolic stability and membrane permeability. The carboxamide group provides a key interaction point for target binding and can be modified to fine-tune solubility and other physicochemical properties.[2]

The overarching goal of incorporating this scaffold is to strike a balance between lipophilicity and antituberculosis activity.[2] By optimizing the substituents on the pyrrole ring and the carboxamide nitrogen, researchers can significantly enhance a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile, which is crucial for achieving desired in vivo efficacy.[3]

Question 2: What are the key physicochemical properties of the parent compound, 1-methylpyrrole-2-carboxylic acid, that I should be aware of?

Understanding the starting material is crucial. Here are some key properties of 1-methylpyrrole-2-carboxylic acid:

Property	Value/Information	Source
CAS Number	6973-60-0	[4]
Molecular Formula	C₆H₇NO₂	[4]
Molecular Weight	125.13 g/mol	[5]
Appearance	Solid	[4]
Stability	Stable under normal conditions.	[4]
Incompatibilities	Strong oxidizing agents, strong bases, amines.	[4]
Storage	Store in a cool, dry, well-sealed container.

This compound serves as a crucial building block for more complex derivatives.[6]

Section 2: Synthesis and Analog Development - Troubleshooting

Question 3: I am having trouble with the amide coupling reaction to synthesize my 1-methylpyrrole-2-carboxamide derivatives. What are common pitfalls?

Amide bond formation is a robust reaction, but it can be challenging with specific substrates. Here's a troubleshooting guide:

• Problem: Low Yield.

  • Purity of Starting Materials: Ensure your 1-methylpyrrole-2-carboxylic acid and amine are of high purity. Impurities can interfere with the coupling reagents.

  • Coupling Reagent Choice: If standard reagents like T3P are failing, consider others such as HATU, HOBt/EDC, or PyBOP. The choice can be highly substrate-dependent.

  • Solvent: Ensure you are using a dry, aprotic solvent like DMF or DCM.[7] Water will quench the reaction.

  • Reaction Temperature: While many couplings run at room temperature, some may require cooling to 0°C to prevent side reactions or gentle heating to proceed.

• Problem: Difficulty in Purification.

  • Work-up Procedure: A proper aqueous wash is critical. Washing with a mild acid (e.g., 1M HCl) can remove unreacted amine, and a mild base (e.g., saturated NaHCO₃) can remove unreacted carboxylic acid.

  • Chromatography: If your compound is still impure, column chromatography is likely necessary. Experiment with different solvent systems (e.g., ethyl acetate/hexanes, methanol/DCM) to achieve good separation.

Question 4: My synthesized 1-methylpyrrole-2-carboxamide analog has poor aqueous solubility. How can I address this before proceeding to in vitro assays?

Poor solubility is a common hurdle that can invalidate subsequent ADME data.[8] It is essential to accurately measure and address this early on.

Step-by-Step Troubleshooting for Poor Solubility:

• Confirm the Issue with a Kinetic Solubility Assay: Before making structural changes, quantify the problem. See the detailed protocol below.

• Formulation Strategies for In Vitro Testing:

  • Co-solvents: For initial screening, using a small percentage (typically <1%) of DMSO in your aqueous buffer is standard.

  • pH Adjustment: If your molecule has an ionizable center, adjusting the pH of the buffer can significantly improve solubility.

• Structural Modifications (Medicinal Chemistry Approach):

  • Incorporate Polar Groups: Consider adding polar functional groups (e.g., hydroxyl, methoxy, or a small PEG chain) to your molecule. An oxygen-containing group can improve the compound's LogP value.[2]

  • Introduce Ionizable Centers: Adding a basic amine or an acidic group can allow for salt formation, which often dramatically increases aqueous solubility.

  • Break Up Planarity/Reduce Molecular Weight: Sometimes, high molecular weight and planarity contribute to poor solubility due to crystal lattice energy. Modifying the structure to be more three-dimensional or slightly smaller can help.

Caption: Decision tree for troubleshooting poor aqueous solubility.

Section 3: In Vitro ADME Assays - Troubleshooting

Question 5: My compound shows high metabolic instability in liver microsomes. What does this mean and what are my next steps?

High clearance in a liver microsomal stability assay suggests that your compound is rapidly metabolized by cytochrome P450 (CYP) enzymes.[9] This is a significant issue as it can lead to a short half-life and low exposure in vivo.[10]

Troubleshooting High Metabolic Instability:

• Identify the Metabolic Soft Spot: The first step is to determine where on the molecule metabolism is occurring. This is typically done through metabolite identification (MetID) studies using LC-MS/MS.[11] Common metabolic pathways for this scaffold could include:

  • Oxidation of the pyrrole ring.

  • Oxidation of alkyl substituents.

  • Hydrolysis of the amide bond (less common but possible).

• Block the "Soft Spot": Once the site of metabolism is identified, you can make targeted chemical modifications to block it.

  • Example: If an aliphatic chain is being hydroxylated, you can replace a hydrogen with a fluorine atom or use a gem-dimethyl group to sterically hinder the enzyme's access.

• Consider Non-CYP Metabolism: If MetID in microsomes is inconclusive, consider other metabolic pathways. The S9 fraction contains both microsomal and cytosolic enzymes, which can give a broader picture of metabolism.[11]

Caption: Workflow for addressing high metabolic instability.

Question 6: My compound has low permeability in the PAMPA assay. Will it have poor oral absorption?

Not necessarily, but it's a warning sign. The Parallel Artificial Membrane Permeability Assay (PAMPA) is a measure of passive diffusion.[9] Low permeability in this assay suggests the compound may struggle to cross the gut wall.

Interpreting and Acting on Low PAMPA Permeability:

• Is the Compound a Substrate for Uptake Transporters? PAMPA only measures passive permeability. Your compound might be actively transported into cells by uptake transporters. To investigate this, you would need to run a cell-based permeability assay, such as the Caco-2 assay, which expresses various transporters.[9]

• Is the Compound an Efflux Transporter Substrate? Conversely, your compound could have good passive permeability but be actively pumped out of cells by efflux transporters like P-glycoprotein (P-gp). A Caco-2 assay can also reveal this by measuring permeability in both directions (apical to basolateral and basolateral to apical).

• Check Physicochemical Properties: High polarity and a high number of hydrogen bond donors are common reasons for low passive permeability. Review your compound's properties (e.g., using in silico tools) and consider modifications to increase lipophilicity if appropriate, while balancing this with solubility.[12]

Section 4: In Vivo Pharmacokinetics - Troubleshooting

Question 7: After an oral dose in rats, the bioavailability of my compound is very low. How do I diagnose the cause?

Low oral bioavailability is a multifaceted problem that can stem from poor absorption, high first-pass metabolism, or both.[10] A systematic approach is needed to identify the root cause.

Systematic Diagnosis of Low Oral Bioavailability:

• Review In Vitro Data: Your in vitro ADME data provides the first clues.

  • Low Solubility/Permeability? -> Points to an absorption problem.

  • High Microsomal Clearance? -> Points to a first-pass metabolism problem in the liver.

• Conduct an Intravenous (IV) PK Study: This is the most critical step. An IV study provides clearance (CL) and volume of distribution (Vd) data.[13]

  • Compare IV vs. PO: The absolute bioavailability (F) is calculated as (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral).

  • High IV Clearance? If the clearance observed after an IV dose is high, it confirms that the compound is rapidly eliminated from the body, likely through metabolism.

  • Low IV Clearance but Low F? This combination strongly suggests poor absorption is the primary issue.

• Investigate First-Pass Metabolism: If high clearance is suspected, you need to determine if it's happening in the liver or the gut wall. This can be complex, but advanced studies involving cannulated animals can sometimes distinguish between hepatic and intestinal metabolism.

Caption: Diagnostic workflow for low oral bioavailability.

Key Experimental Protocols

Protocol 1: Kinetic Solubility Assay

This assay determines the solubility of a compound in an aqueous buffer after a set incubation time, mimicking conditions in in vitro assays.

Materials:

• Test compound (as 10 mM DMSO stock).

• Phosphate-buffered saline (PBS), pH 7.4.

• 96-well plates (clear for measurement).

• Plate shaker.

• Spectrophotometer or HPLC-UV.

Procedure:

• Add 198 µL of PBS (pH 7.4) to each well of a 96-well plate.

• Add 2 µL of the 10 mM compound stock solution to the wells in triplicate. This creates a final concentration of 100 µM with 1% DMSO.

• Seal the plate and shake at room temperature for 2 hours.

• After incubation, inspect the wells for any visible precipitate.

• Centrifuge the plate to pellet any undissolved compound.

• Carefully transfer the supernatant to a new 96-well plate.

• Determine the concentration of the compound in the supernatant using a standard curve, either by UV absorbance or HPLC. The resulting concentration is the kinetic solubility.

Protocol 2: Liver Microsomal Stability Assay

This assay assesses the rate of metabolism of a compound by liver microsomes.

Materials:

• Test compound (as 10 mM DMSO stock).

• Pooled liver microsomes (e.g., human, rat).

• NADPH regenerating system (cofactor for CYP enzymes).

• Phosphate buffer (pH 7.4).

• 96-well plates.

• Incubator (37°C).

• Acetonitrile with an internal standard (for reaction quenching).

• LC-MS/MS for analysis.

Procedure:

• Prepare a solution of microsomes in phosphate buffer.

• Add a small volume of your test compound (final concentration typically 1 µM).

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Take aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quench the reaction at each time point by adding cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate the protein.

• Analyze the supernatant by LC-MS/MS to determine the percentage of the parent compound remaining at each time point.

• Plot the natural log of the % remaining versus time. The slope of this line can be used to calculate the half-life (t½) and intrinsic clearance (CLint).

References

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• Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. PubMed Central. [Link]

• Discovery of Pyrrolopyrazine Carboxamide Derivatives as Potent and Selective FGFR2/3 Inhibitors that Overcome Mutant Resistance. PubMed. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Comparative Analysis of 1-Methylpyrrole-2-carboxamide as a Putative Bacterial Topoisomerase Inhibitor

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The relentless rise of antibiotic resistance necessitates the exploration of novel chemical scaffolds for antimicrobial drug discovery. The pyrrole-2-carboxamide moiety has emerged as a versatile pharmacophore, with derivatives exhibiting a wide array of biological activities.[1][2] This guide presents a comprehensive framework for the synthesis, characterization, and comparative analysis of 1-Methylpyrrole-2-carboxamide, a simple derivative with unexplored potential. We hypothesize that, like other members of the broader pyrrolamide class, this compound may exert its antibacterial effects by inhibiting bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV.[3][4] This document provides a detailed roadmap for investigating this hypothesis, offering step-by-step experimental protocols to compare its efficacy against well-established inhibitors: the fluoroquinolone ciprofloxacin and the aminocoumarin novobiocin. By following this guide, researchers can systematically evaluate the potential of 1-Methylpyrrole-2-carboxamide as a lead compound for the development of new antibacterial agents.

Introduction: The Promise of the Pyrrolamide Scaffold

The pyrrole ring is a fundamental component of many natural products and medicinally significant compounds.[2] The pyrrolamide class of molecules, in particular, has been identified as a promising source of novel antibacterial agents that target DNA gyrase.[3][4] These compounds were discovered through fragment-based lead generation and have been optimized to yield potent inhibitors with antibacterial activity.[3] Given this precedent, the systematic evaluation of simple, synthetically accessible pyrrolamides like 1-Methylpyrrole-2-carboxamide is a logical and resource-efficient strategy in the search for new antimicrobial leads.

This guide provides the scientific rationale and detailed methodologies to:

• Synthesize 1-Methylpyrrole-2-carboxamide.

• Evaluate its in vitro antibacterial spectrum.

• Determine its inhibitory activity against bacterial DNA gyrase and topoisomerase IV.

• Objectively compare its performance against the known topoisomerase inhibitors, ciprofloxacin and novobiocin.

Scientific Background: Targeting Bacterial DNA Topology

Bacterial type II topoisomerases, DNA gyrase and topoisomerase IV, are essential enzymes that control the topological state of DNA, making them validated targets for antibacterial drugs.[3][5]

• DNA Gyrase: Unique to bacteria, this enzyme introduces negative supercoils into DNA, a process crucial for the initiation of DNA replication and transcription.[6] It is a heterotetramer composed of two GyrA and two GyrB subunits.

• Topoisomerase IV: This enzyme is primarily responsible for decatenating (unlinking) daughter chromosomes following DNA replication, enabling their segregation into daughter cells. It is a heterotetramer of two ParC and two ParE subunits.

Inhibition of these enzymes leads to the disruption of DNA synthesis and repair, ultimately resulting in bacterial cell death.[3][4]

Known Inhibitors: Mechanisms of Action

A comparative analysis requires understanding the mechanisms of the benchmark compounds.

• Fluoroquinolones (e.g., Ciprofloxacin): These agents act by binding to the complex of DNA gyrase (or topoisomerase IV) and DNA.[][8] They stabilize the transient double-strand breaks created by the enzyme, preventing DNA re-ligation and converting the topoisomerase into a toxic enzyme that fragments the chromosome.[5][8] This mechanism primarily involves the GyrA and ParC subunits.[9]

• Aminocoumarins (e.g., Novobiocin): This class of antibiotics functions by competitively inhibiting the ATPase activity of the GyrB subunit of DNA gyrase.[10][11][12] This prevents the energy transduction required for the enzyme's catalytic cycle.[11]

The pyrrolamides are known to target the ATP-binding site of the GyrB subunit, similar to novobiocin.[3][4] This provides a strong rationale for hypothesizing a similar mechanism for 1-Methylpyrrole-2-carboxamide.

Caption: Mechanisms of action for known and hypothesized inhibitors.

Synthesis of 1-Methylpyrrole-2-carboxamide

To perform a thorough analysis, the synthesis of the target compound is the first critical step. The following protocol is a robust method derived from standard organic chemistry principles for amide bond formation.

Experimental Protocol: Synthesis

Step 1: N-Methylation of Pyrrole-2-carboxylic acid

• To a solution of pyrrole-2-carboxylic acid (1 eq.) in a suitable solvent such as Dimethylformamide (DMF) at 0°C, add a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) (1 eq.).

• Slowly add methyl iodide (CH3I) (1 eq.) to the reaction mixture.

• Allow the reaction to stir at room temperature for 16 hours.[13]

• Perform an aqueous workup by diluting the mixture with ethyl acetate and water. Adjust the pH to ~8.5 and separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 1-methylpyrrole-2-carboxylic acid.

Step 2: Amide Formation

• Dissolve 1-methylpyrrole-2-carboxylic acid (1 eq.) in an anhydrous aprotic solvent like Dichloromethane (DCM).

• Add a coupling agent such as (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) (PyBOP) (1.1 eq.) and a base, for example, DIPEA (2 eq.).

• Stir the mixture at room temperature for 10 minutes to form the activated ester.

• Add a source of ammonia, such as a solution of ammonia in methanol (excess), to the reaction mixture.

• Stir at room temperature for 2-4 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture and purify the crude product by column chromatography on silica gel to obtain 1-Methylpyrrole-2-carboxamide.

Comparative Analysis Workflow

A systematic approach is crucial for a meaningful comparative analysis. The following workflow outlines the key experimental stages.

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A Researcher's Guide to Validating the Antibacterial Efficacy of 1-Methylpyrrole-2-carboxamide and Its Analogs

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the antibacterial efficacy of 1-methylpyrrole-2-carboxamide and its related compounds. We will delve into the known antibacterial activity of a key analog, 1-methoxypyrrole-2-carboxamide, explore its potential mechanisms of action, and provide detailed, field-proven protocols for rigorous efficacy testing. This document is designed to be a practical resource, blending established methodologies with the scientific rationale necessary for robust and reliable results.

Introduction to the Antibacterial Potential of Pyrrole-2-Carboxamides

The pyrrole-2-carboxamide scaffold is a recurring motif in natural products with diverse biological activities. While the direct antibacterial efficacy of 1-methylpyrrole-2-carboxamide is not extensively documented in publicly available literature, the closely related natural product, 1-methoxypyrrole-2-carboxamide , has been isolated from Streptomyces griseocarneus and demonstrated antibacterial properties against Kocuria rhizophila, Staphylococcus aureus, and Xanthomonas campestris pv. oryzae[1][2]. This finding underscores the potential of N-substituted pyrrole-2-carboxamides as a promising class of antibacterial agents.

Furthermore, studies on derivatives have indicated that N-methylation of the pyrrole ring can lead to increased antibiofilm activity, suggesting that the 1-methyl substitution could be a key structural feature for enhancing antibacterial efficacy[3].

Plausible Mechanisms of Antibacterial Action

The precise mechanism of action for 1-methoxypyrrole-2-carboxamide has not yet been elucidated. However, research into other pyrrole-2-carboxamide derivatives points to several compelling possibilities that warrant investigation for this compound class.

Inhibition of Mycobacterial Membrane Protein Large 3 (MmpL3)

A significant breakthrough in the study of pyrrole-2-carboxamides has been the identification of their inhibitory activity against MmpL3 in Mycobacterium tuberculosis[4]. MmpL3 is an essential transporter responsible for shuttling mycolic acids, crucial components of the mycobacterial cell wall. Inhibition of MmpL3 disrupts cell wall synthesis, leading to bacterial death. Given the structural similarities, it is plausible that 1-methylpyrrole-2-carboxamide and its analogs could exert their antibacterial effect through a similar mechanism, particularly against bacteria with analogous cell wall structures.

DNA Gyrase Inhibition

Other pyrrole-containing compounds have been identified as inhibitors of DNA gyrase and topoisomerase IV[5]. These enzymes are essential for bacterial DNA replication, and their inhibition is a well-established mechanism for broad-spectrum antibiotics like fluoroquinolones. The pyrrole-2-carboxamide scaffold could potentially interact with the active sites of these enzymes, preventing DNA supercoiling and leading to cell death.

Caption: Plausible antibacterial mechanisms of action for pyrrole-2-carboxamides.

A Framework for Efficacy Validation: Experimental Protocols

To rigorously validate the antibacterial efficacy of 1-methylpyrrole-2-carboxamide, a series of standardized in vitro tests should be performed. The following protocols are based on established guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.

Protocol: Broth Microdilution Method

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select several colonies and suspend them in sterile saline or broth.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute the standardized suspension to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of 1-Methylpyrrole-2-carboxamide Dilutions:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Perform a serial two-fold dilution of the compound in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate. The final volume in each well should be 100 µL.

• Inoculation and Incubation:

  • Add 100 µL of the diluted bacterial inoculum to each well containing the compound dilutions.

  • Include a growth control (broth and inoculum, no compound) and a sterility control (broth only).

  • Incubate the plate at 35°C ± 2°C for 16-20 hours.

• Interpretation of Results:

  • The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity).

Sources

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A Researcher's Guide to Investigating the Cross-Reactivity of 1-Methylpyrrole-2-carboxamide

In the landscape of drug discovery and molecular diagnostics, the specificity of a molecule is paramount. For a novel compound like 1-Methylpyrrole-2-carboxamide, understanding its potential to interact with off-target molecules—a phenomenon known as cross-reactivity—is a critical step in its development and validation. This guide provides a comprehensive framework for designing and executing cross-reactivity studies for 1-Methylpyrrole-2-carboxamide, ensuring scientific rigor and producing reliable, publication-quality data.

Introduction: The "Why" of Cross-Reactivity Studies

1-Methylpyrrole-2-carboxamide belongs to the diverse family of pyrrole carboxamides, a class of compounds with notable biological activities, including antimicrobial and fungicidal properties.[1][2][3] Whether this specific molecule is being developed as a new therapeutic agent, a biomarker for a diagnostic assay, or a novel agricultural fungicide, its interaction with unintended biological targets can lead to unforeseen consequences, such as reduced efficacy, false-positive results, or off-target toxicity.

Many immunoassays, for instance, may detect structurally similar compounds, leading to inaccurate quantification.[4] Therefore, a thorough investigation of cross-reactivity is not merely a regulatory hurdle but a fundamental aspect of ensuring the safety, efficacy, and reliability of any application involving 1-Methylpyrrole-2-carboxamide.

This guide will focus on a common scenario: the development of a competitive immunoassay for the sensitive and specific detection of 1-Methylpyrrole-2-carboxamide. We will explore the selection of potential cross-reactants and detail two gold-standard analytical techniques for quantifying their interaction: Competitive Enzyme-Linked Immunosorbent Assay (ELISA) and Surface Plasmon Resonance (SPR).

Designing the Study: Selecting Potential Cross-Reactants

A logical and comprehensive cross-reactivity study begins with the careful selection of molecules to test. The primary candidates are those with structural similarities to 1-Methylpyrrole-2-carboxamide, as they are most likely to be recognized by a target antibody or receptor. Based on available chemical information, a robust cross-reactivity panel should include:

• Core Structure Analogues: Molecules that share the pyrrole ring but differ in their functional groups.

• Isomers and Related Derivatives: Compounds with the same molecular formula but different arrangements of atoms, or with closely related chemical modifications.

• Metabolites and Degradation Products: If known, the metabolic byproducts of 1-Methylpyrrole-2-carboxamide should be included, as they may be present in biological samples.

• Structurally Unrelated Compounds: A set of negative controls to demonstrate the specificity of the binding interaction.

Table 1: Proposed Panel of Potential Cross-Reactants for 1-Methylpyrrole-2-carboxamide Studies

Compound Name	Structure	Rationale for Inclusion
1-Methylpyrrole-2-carboxamide	(Structure of Target Analyte)	Target Analyte
Pyrrole-2-carboxamide[5]	(Structure)	Core structure without N-methylation of the amide.
N-Methyl-1H-pyrrole-2-carboxamide[6]	(Structure)	Isomer with methylation on the amide nitrogen instead of the pyrrole nitrogen.
1-Methylpyrrole-2-carboxylic acid	(Structure)	Hydrolyzed form of the amide.
Methyl 1-methylpyrrole-2-carboxylate[7]	(Structure)	Ester analogue instead of an amide.
1-Methyl-2-pyrrolecarboxaldehyde[8][9]	(Structure)	Aldehyde analogue.
1-Methoxypyrrole-2-carboxamide[2]	(Structure)	Methoxy group on the pyrrole nitrogen instead of a methyl group.
N-Methyl-2-pyrrolidinone[10]	(Structure)	Saturated pyrrolidine ring instead of the aromatic pyrrole ring.
Bovine Serum Albumin (BSA)	N/A	Structurally unrelated protein (Negative Control).
Dimethyl Sulfoxide (DMSO)	N/A	Common solvent (Negative Control).

Experimental Methodologies for Assessing Cross-Reactivity

Competitive ELISA: A High-Throughput Screening Approach

Competitive ELISA is a powerful and cost-effective method for screening a large number of compounds for cross-reactivity.[11][12] The principle lies in the competition between the target analyte (1-Methylpyrrole-2-carboxamide) and a potential cross-reactant for a limited number of specific antibody binding sites. A lower signal indicates a higher degree of cross-reactivity.

The following diagram outlines the key steps in a competitive ELISA for assessing cross-reactivity.

Caption: Workflow for Competitive ELISA.

• Antigen Coating: Coat the wells of a 96-well microtiter plate with a conjugate of 1-Methylpyrrole-2-carboxamide and a carrier protein (e.g., BSA). Incubate overnight at 4°C.

• Washing: Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween-20) to remove unbound antigen.

• Blocking: Add a blocking buffer (e.g., 1% BSA in PBS) to each well to prevent non-specific binding of antibodies. Incubate for 1-2 hours at room temperature.[13]

• Washing: Repeat the washing step.

• Competitive Reaction: In a separate plate or tubes, pre-incubate a fixed concentration of the primary antibody against 1-Methylpyrrole-2-carboxamide with varying concentrations of either the target analyte (for the standard curve) or the potential cross-reactant.

• Incubation: Transfer the antibody-analyte mixtures to the coated and blocked plate. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Secondary Antibody: Add an enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-IgG) that binds to the primary antibody. Incubate for 1 hour at room temperature.[13]

• Washing: Repeat the washing step.

• Signal Development: Add the enzyme substrate (e.g., TMB for HRP) and incubate until a color change is observed. Stop the reaction with a stop solution (e.g., sulfuric acid).

• Data Acquisition: Read the absorbance at the appropriate wavelength using a microplate reader.

The percentage of cross-reactivity is calculated using the following formula:

% Cross-Reactivity = (IC50 of 1-Methylpyrrole-2-carboxamide / IC50 of Cross-Reactant) x 100

Where IC50 is the concentration of the analyte that causes a 50% reduction in the maximum signal.

Table 2: Example Data Presentation for Competitive ELISA Cross-Reactivity

Compound	IC50 (nM)	Cross-Reactivity (%)
1-Methylpyrrole-2-carboxamide	10	100
Pyrrole-2-carboxamide	50	20
N-Methyl-1H-pyrrole-2-carboxamide	1000	1
1-Methylpyrrole-2-carboxylic acid	> 10,000	< 0.1
N-Methyl-2-pyrrolidinone	> 10,000	< 0.1
BSA	Not Detectable	0

Surface Plasmon Resonance (SPR): Real-Time Kinetic Analysis

SPR is a label-free technique that provides detailed information about the binding kinetics (association and dissociation rates) and affinity of molecular interactions in real-time.[14][15][16] For cross-reactivity studies, SPR can provide a more nuanced understanding of the binding behavior of different compounds compared to the endpoint measurement of ELISA.

The following diagram illustrates the general workflow for an SPR experiment to assess cross-reactivity.

Caption: General Workflow for SPR Analysis.

• Antibody Immobilization: Covalently immobilize the antibody specific to 1-Methylpyrrole-2-carboxamide onto the surface of an appropriate sensor chip (e.g., a CM5 chip via amine coupling).

• System Priming: Prime the SPR instrument with running buffer (e.g., HBS-EP+).

• Analyte Injection Series: Inject a series of concentrations of 1-Methylpyrrole-2-carboxamide over the sensor surface to determine its binding kinetics and affinity (KD).

• Cross-Reactant Injection Series: In subsequent cycles, inject the same concentration series for each potential cross-reactant.

• Regeneration: Between each analyte injection, regenerate the sensor surface using a suitable regeneration solution (e.g., a low pH glycine solution) to remove the bound analyte.

• Data Analysis: Fit the resulting sensorgrams to an appropriate binding model (e.g., 1:1 Langmuir binding) to determine the association rate (ka), dissociation rate (kd), and equilibrium dissociation constant (KD).

The binding affinity (KD) is a direct measure of the strength of the interaction. A lower KD value indicates a stronger binding affinity. Cross-reactivity can be expressed as a ratio of the KD values.

Table 3: Example Data Presentation for SPR Cross-Reactivity Analysis

Compound	ka (1/Ms)	kd (1/s)	KD (nM)	Relative Affinity vs. Target
1-Methylpyrrole-2-carboxamide	1.5 x 105	1.5 x 10-4	1.0	1.0
Pyrrole-2-carboxamide	1.2 x 105	6.0 x 10-4	5.0	0.2
N-Methyl-1H-pyrrole-2-carboxamide	5.0 x 104	5.0 x 10-2	1000	0.001
1-Methylpyrrole-2-carboxylic acid	No Binding Detected	No Binding Detected	N/A	N/A

Conclusion: Synthesizing the Data for a Complete Picture

By employing both competitive ELISA and SPR, researchers can gain a comprehensive understanding of the cross-reactivity profile of 1-Methylpyrrole-2-carboxamide. ELISA serves as an excellent high-throughput method for initial screening of a broad panel of compounds, while SPR provides in-depth kinetic data for the most significant cross-reactants.

The results from these studies are crucial for:

• Drug Development: Informing lead optimization to enhance specificity and reduce off-target effects.

• Diagnostics: Validating the specificity of an assay and establishing its limitations.

• Regulatory Submissions: Providing essential data on the analytical performance of a product.

Ultimately, a rigorously designed and executed cross-reactivity study is a cornerstone of good scientific practice, ensuring the development of robust and reliable applications for 1-Methylpyrrole-2-carboxamide.

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Benchmarking 1-Methylpyrrole-2-carboxamide Against Standard of Care in Inflammatory Disorders: A Technical Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to benchmark the novel compound 1-Methylpyrrole-2-carboxamide against established standard of care drugs for inflammatory disorders. We will navigate through the preclinical evaluation process, from initial in vitro validation to in vivo efficacy models, with a focus on robust experimental design and data interpretation. For the purpose of this illustrative guide, we will hypothesize that 1-Methylpyrrole-2-carboxamide is a selective inhibitor of Cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade. The primary standard of care comparator will be Celecoxib, a well-established selective COX-2 inhibitor.

The Scientific Rationale: Targeting COX-2 with Novel Pyrrole Scaffolds

The pyrrole chemical scaffold has garnered significant interest in medicinal chemistry due to its presence in numerous biologically active compounds.[1][2] Modifications of the pyrrole ring have led to the development of potent inhibitors of various enzymes, including the cyclooxygenase (COX) enzymes.[1][2][3] The COX enzymes, COX-1 and COX-2, are responsible for the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation and pain.[4][5][6] While COX-1 is constitutively expressed and plays a role in physiological functions, COX-2 is inducible and its expression is upregulated at sites of inflammation.[7] Therefore, selective inhibition of COX-2 is a desirable therapeutic strategy to mitigate inflammation while minimizing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.[1][4]

Celecoxib, a sulfonamide-containing diaryl-substituted pyrazole, is a selective COX-2 inhibitor widely used in the treatment of various inflammatory conditions.[4][5][8] Its mechanism of action involves blocking the synthesis of prostaglandins that mediate pain and inflammation.[5][6][9] This guide will outline the necessary experimental procedures to compare the efficacy, selectivity, and safety profile of 1-Methylpyrrole-2-carboxamide with Celecoxib.

In Vitro Evaluation: Establishing Potency and Selectivity

The initial phase of benchmarking involves a series of in vitro assays to determine the inhibitory activity of 1-Methylpyrrole-2-carboxamide against COX-1 and COX-2 and to assess its potential cytotoxicity.

Cyclooxygenase (COX) Inhibition Assay

The primary objective is to quantify the half-maximal inhibitory concentration (IC50) of 1-Methylpyrrole-2-carboxamide for both COX-1 and COX-2 enzymes and compare it to Celecoxib. A lower IC50 value indicates greater potency.

Experimental Protocol: Fluorometric COX Inhibition Assay [7][10]

• Reagents and Materials:

  • Human recombinant COX-1 and COX-2 enzymes

  • Arachidonic acid (substrate)

  • Fluorometric probe (e.g., Amplex™ Red)

  • Heme cofactor

  • Assay buffer (e.g., Tris-HCl)

  • 1-Methylpyrrole-2-carboxamide and Celecoxib (dissolved in DMSO)

  • 96-well microplates

• Procedure:

  • Prepare serial dilutions of 1-Methylpyrrole-2-carboxamide and Celecoxib in the assay buffer.

  • In a 96-well plate, add the assay buffer, heme, and the respective enzyme (COX-1 or COX-2) to each well.

  • Add the test compounds (1-Methylpyrrole-2-carboxamide or Celecoxib) or vehicle (DMSO) to the appropriate wells.

  • Incubate the plate at 37°C for a specified time (e.g., 15 minutes) to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding arachidonic acid and the fluorometric probe to all wells.

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths over time using a microplate reader.

  • Calculate the rate of reaction for each concentration of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

Data Presentation:

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)
1-Methylpyrrole-2-carboxamide	[Insert experimental value]	[Insert experimental value]	[Calculate from experimental values]
Celecoxib	[Insert literature or experimental value]	[Insert literature or experimental value]	[Calculate from experimental values]

Table 1: In vitro inhibitory activity and selectivity of 1-Methylpyrrole-2-carboxamide and Celecoxib against COX-1 and COX-2 enzymes.

Causality Behind Experimental Choices: The use of a fluorometric assay provides a sensitive and continuous method to measure enzyme activity, allowing for accurate determination of IC50 values.[10] Testing against both COX-1 and COX-2 is crucial to establish the selectivity of the novel compound, a key determinant of its potential side-effect profile.[1][2]

Cytotoxicity Assay

Assessing the cytotoxicity of a new chemical entity is a critical step to ensure that the observed enzymatic inhibition is not due to a general toxic effect on the cells.[11][12][13][14][15]

Experimental Protocol: MTT Assay [11]

• Cell Culture:

  • Use a relevant cell line, such as human macrophages (e.g., U937) or fibroblasts (e.g., NIH3T3).

• Procedure:

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of 1-Methylpyrrole-2-carboxamide and a positive control for cytotoxicity (e.g., doxorubicin).

  • Incubate for 24-48 hours.

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours.

  • Add a solubilizing agent (e.g., DMSO or acidic isopropanol) to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm.

  • Calculate the percentage of cell viability relative to the untreated control.

Data Presentation:

Compound	CC50 (µM)
1-Methylpyrrole-2-carboxamide	[Insert experimental value]
Doxorubicin (Positive Control)	[Insert experimental value]

Table 2: Cytotoxicity (CC50) of 1-Methylpyrrole-2-carboxamide in a selected cell line.

Causality Behind Experimental Choices: The MTT assay is a widely accepted and reliable colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[11] This allows for the determination of the concentration at which the compound becomes toxic to cells, providing a therapeutic window when compared to its effective inhibitory concentration.

In Vivo Evaluation: Assessing Efficacy in Animal Models

Following promising in vitro results, the next crucial step is to evaluate the anti-inflammatory efficacy of 1-Methylpyrrole-2-carboxamide in established animal models of inflammation.[16][17][18][19]

Carrageenan-Induced Paw Edema Model

This is a classic and well-characterized model of acute inflammation.[18][19]

Experimental Protocol: [18]

• Animals:

  • Male Wistar rats or Swiss albino mice.

• Procedure:

  • Group the animals and administer 1-Methylpyrrole-2-carboxamide, Celecoxib, or vehicle orally or intraperitoneally.

  • After a set time (e.g., 1 hour), induce inflammation by injecting a 1% solution of carrageenan into the sub-plantar region of the right hind paw.

  • Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

  • Calculate the percentage of edema inhibition for each group compared to the vehicle-treated group.

Data Presentation:

Treatment Group	Dose (mg/kg)	Paw Volume (ml) at 3h (Mean ± SEM)	% Inhibition of Edema
Vehicle Control	-	[Insert experimental value]	0
1-Methylpyrrole-2-carboxamide	[Dose 1]	[Insert experimental value]	[Calculate]
1-Methylpyrrole-2-carboxamide	[Dose 2]	[Insert experimental value]	[Calculate]
Celecoxib	[Dose 1]	[Insert experimental value]	[Calculate]

Table 3: Effect of 1-Methylpyrrole-2-carboxamide and Celecoxib on carrageenan-induced paw edema in rats.

Causality Behind Experimental Choices: The carrageenan-induced paw edema model is biphasic. The initial phase is mediated by histamine and serotonin, while the later phase is primarily driven by prostaglandins, making it a suitable model to evaluate the efficacy of COX inhibitors.[18][19]

Pharmacokinetic Profiling

Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of 1-Methylpyrrole-2-carboxamide is essential for interpreting efficacy and toxicity data and for predicting its clinical potential.[20][21][22][23][24]

Experimental Protocol: Preliminary Pharmacokinetic Study in Rodents

• Animals:

  • Male Sprague-Dawley rats.

• Procedure:

  • Administer a single dose of 1-Methylpyrrole-2-carboxamide intravenously and orally to different groups of rats.

  • Collect blood samples at various time points post-administration.

  • Analyze the plasma concentrations of the compound using a validated analytical method (e.g., LC-MS/MS).

  • Calculate key pharmacokinetic parameters such as clearance, volume of distribution, half-life, and oral bioavailability.

Data Presentation:

Parameter	1-Methylpyrrole-2-carboxamide	Celecoxib (Literature Value)
Clearance (CL) (L/h/kg)	[Insert experimental value]	[Insert literature value]
Volume of Distribution (Vd) (L/kg)	[Insert experimental value]	[Insert literature value]
Half-life (t1/2) (h)	[Insert experimental value]	[Insert literature value]
Oral Bioavailability (F%)	[Insert experimental value]	[Insert literature value]

Table 4: Key pharmacokinetic parameters of 1-Methylpyrrole-2-carboxamide in rats compared to literature values for Celecoxib.

Causality Behind Experimental Choices: A preliminary pharmacokinetic study provides critical information on how the drug is handled by the body. This data is vital for dose selection in further preclinical and clinical studies and helps in understanding the relationship between dose, exposure, and response.[21][24]

Visualizing the Benchmarking Workflow

To provide a clear overview of the proposed benchmarking process, the following workflow diagram is presented.

Caption: Inhibition of the COX-2 pathway by selective inhibitors.

Conclusion and Future Directions

This guide provides a foundational framework for the preclinical benchmarking of 1-Methylpyrrole-2-carboxamide against the standard of care drug, Celecoxib, for the treatment of inflammatory disorders. The described experimental protocols for in vitro and in vivo evaluations, coupled with pharmacokinetic profiling, will generate the necessary data to make an informed decision on the potential of this novel compound. Positive outcomes from these studies, demonstrating superior or comparable efficacy with an improved safety profile, would warrant further investigation into more chronic models of inflammation and eventual progression into clinical trials. The key to a successful benchmarking program lies in rigorous experimental design, careful data analysis, and an unbiased comparison to the established therapeutic agents.

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The Pyrrole-2-Carboxamide Scaffold: A Comparative Guide to In Vivo Efficacy in Oncology and Infectious Disease

For Researchers, Scientists, and Drug Development Professionals

While direct in vivo efficacy studies for 1-Methylpyrrole-2-carboxamide in the context of neuroprotection remain to be published, the broader pyrrole-2-carboxamide scaffold has emerged as a versatile and potent pharmacophore in various therapeutic areas. This guide provides a comparative overview of the demonstrated and potential in vivo efficacy of this class of compounds, with a focus on oncology and infectious diseases, where significant research has been conducted. We will explore the causality behind experimental designs and present hypothetical, yet realistic, comparative studies to illustrate how novel derivatives, such as a hypothetical 1-Methylpyrrole-2-carboxamide analog, could be evaluated against established standards of care.

The Therapeutic Promise of the Pyrrole-2-Carboxamide Core

The pyrrole ring is a privileged structure in medicinal chemistry, found in numerous natural products and FDA-approved drugs.[1] Its five-membered aromatic system offers a unique combination of electronic properties and structural rigidity, making it an ideal scaffold for designing targeted therapies. The carboxamide linkage further enhances its drug-like properties by providing a hydrogen bonding motif that can facilitate interactions with biological targets.[2] This has led to the exploration of pyrrole-2-carboxamide derivatives as inhibitors of various enzymes and protein-protein interactions, showing promise in anticancer, antimicrobial, and antiviral applications.[1]

A Case Study in Anti-Tuberculosis: The Potency of MmpL3 Inhibitors

A significant breakthrough in the application of the pyrrole-2-carboxamide scaffold has been in the development of novel anti-tuberculosis agents. One notable example is a pyrrole-2-carboxamide derivative, referred to as compound 32 in a recent study, which has demonstrated excellent activity against drug-resistant Mycobacterium tuberculosis.[3] This compound targets the Mycobacterial Membrane Protein Large 3 (MmpL3), a crucial transporter involved in the biosynthesis of the mycobacterial cell wall.[3] The study reported that compound 32 exhibited not only potent in vitro activity but also good in vivo efficacy .[3]

Hypothetical In Vivo Efficacy Comparison: A Novel Pyrrole-2-Carboxamide vs. Isoniazid in a Murine Tuberculosis Model

To illustrate how a novel compound from this class would be evaluated, we present a hypothetical in vivo study comparing a new derivative, "Hypothetical Compound A" (a 1-Methylpyrrole-2-carboxamide analog), and the aforementioned compound 32 against the first-line anti-tuberculosis drug, Isoniazid.

Table 1: Hypothetical Comparative Efficacy in a Murine Model of Tuberculosis

Compound	Dose (mg/kg)	Route of Administration	Mean Bacterial Load Reduction (log10 CFU) in Lungs after 4 weeks	Survival Rate (%)
Vehicle Control	-	Oral Gavage	0	20
Isoniazid	25	Oral Gavage	2.5	80
Compound 32	50	Oral Gavage	3.0	90
Hypothetical Compound A	50	Oral Gavage	2.8	85

Experimental Protocol: Murine Model for Efficacy Testing of Anti-Tuberculosis Agents

This protocol outlines a standard procedure for evaluating the in vivo efficacy of novel anti-tuberculosis compounds in a mouse model.[4][5]

• Infection: BALB/c mice are infected with a low-dose aerosol of Mycobacterium tuberculosis H37Rv to establish a pulmonary infection.[5]

• Treatment Initiation: Treatment begins 4 weeks post-infection, allowing for the development of a chronic infection.

• Dosing: Mice are randomized into treatment groups and receive the respective compounds or vehicle control daily via oral gavage for 4 weeks.[6]

• Monitoring: Body weight and clinical signs are monitored throughout the study.

• Efficacy Assessment: At the end of the treatment period, mice are euthanized, and the lungs and spleens are harvested. The bacterial load is determined by plating serial dilutions of organ homogenates on Middlebrook 7H11 agar and counting colony-forming units (CFU).[4]

• Survival Study: A separate cohort of mice is used for a survival study, where mice are monitored for up to 90 days post-infection, and the survival rate in each group is recorded.

Caption: Workflow for in vivo efficacy testing of anti-tuberculosis compounds.

Application in Oncology: The Potential of Pyrrole-2-Carboxamides as Anticancer Agents

The pyrrole-2-carboxamide scaffold has also shown considerable promise in the field of oncology. Several derivatives have been reported to exhibit potent cytotoxic activity against a range of cancer cell lines, including those of the breast, colon, and leukemia.[2][7] The proposed mechanisms of action are diverse and include the inhibition of key signaling pathways involved in cell proliferation and survival.[2]

Hypothetical In Vivo Efficacy Comparison: A Pyrrole-2-Carboxamide Derivative vs. Doxorubicin in a Xenograft Model

To demonstrate how a novel pyrrole-2-carboxamide derivative with anticancer potential would be evaluated in vivo, we present a hypothetical study comparing "Hypothetical Compound B" to the standard chemotherapeutic agent, Doxorubicin, in a murine xenograft model of human breast cancer.

Table 2: Hypothetical Comparative Efficacy in a Murine Breast Cancer Xenograft Model

Compound	Dose (mg/kg)	Route of Administration	Tumor Growth Inhibition (%)	Change in Body Weight (%)
Vehicle Control	-	Intravenous	0	+5
Doxorubicin	5	Intravenous	60	-10
Hypothetical Compound B	50	Oral Gavage	55	-2

Experimental Protocol: Murine Xenograft Model for Anticancer Drug Efficacy Testing

This protocol describes a standard method for assessing the in vivo anticancer activity of a test compound using a tumor xenograft model in immunodeficient mice.[8][9]

• Cell Culture: Human breast cancer cells (e.g., MCF-7) are cultured in vitro.

• Tumor Implantation: A suspension of MCF-7 cells is subcutaneously injected into the flank of female athymic nude mice.[8]

• Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size (e.g., 100-150 mm³). Mice are then randomized into treatment groups.

• Treatment: The respective compounds or vehicle are administered to the mice according to the specified schedule and route.

• Tumor Measurement: Tumor volume is measured twice weekly using calipers. The formula: (Length x Width²) / 2 is used to calculate tumor volume.

• Monitoring: Mouse body weight and overall health are monitored regularly as an indicator of toxicity.

• Endpoint: The study is terminated when tumors in the control group reach a predetermined size, and the final tumor volumes and body weights are recorded. Tumor growth inhibition is calculated for each treatment group relative to the control group.

Caption: Workflow for in vivo anticancer efficacy testing in a xenograft model.

Conclusion and Future Directions

The pyrrole-2-carboxamide scaffold represents a highly promising platform for the development of novel therapeutics. While the initial focus of this guide, 1-Methylpyrrole-2-carboxamide for neuroprotection, lacks specific in vivo data, the broader class of pyrrole-2-carboxamides has demonstrated significant potential in oncology and infectious diseases. The provided hypothetical comparative studies and detailed experimental protocols offer a robust framework for the preclinical evaluation of new chemical entities based on this versatile scaffold. Future research should aim to conduct such rigorous in vivo studies to fully elucidate the therapeutic potential of novel pyrrole-2-carboxamide derivatives and advance them toward clinical development.

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